3'-Deoxy-3-methyladenosine

• CAS: 26383-05-1

Core Science & Biosynthesis

3'-Deoxy-3'-methyladenosine: Chemical Properties, Mechanism of Action, and Applications in Antiviral Drug Development

Executive Summary

Nucleoside analogs form the cornerstone of modern antiviral pharmacology. Among these, 3'-Deoxy-3'-methyladenosine (CAS 26383-05-1) represents a highly specialized class of modified nucleosides engineered to inhibit viral RNA-dependent RNA polymerases (RdRp) [1]. Unlike standard 2'-C-methyl modifications which act as non-obligate chain terminators, the 3'-deoxy-3'-methyl modification renders this compound an obligate chain terminator. This technical whitepaper explores the chemical properties, structural causality, and validated experimental methodologies necessary for evaluating this compound in preclinical drug development.

Chemical and Physical Properties

The structural modifications of 3'-Deoxy-3'-methyladenosine fundamentally alter its physicochemical profile compared to endogenous adenosine. The absence of the 3'-hydroxyl group reduces its topological polar surface area (TPSA), slightly enhancing membrane permeability, while the 3'-methyl group introduces specific steric constraints.

Table 1: Physicochemical Properties

Property	Value	Clinical / Experimental Significance
CAS Number	26383-05-1	Unique identifier for procurement and regulatory tracking [2].
Molecular Formula	C₁₁H₁₅N₅O₃	Reflects the loss of oxygen (deoxy) and addition of a methyl group.
Molecular Weight	265.27 g/mol	Low molecular weight facilitates favorable pharmacokinetics [3].
Predicted Density	~1.7 g/cm³	Relevant for solid-state formulation and crystallography [3].
Predicted Boiling Point	~544.5 °C	Indicates high thermal stability in solid state [3].
Hydrogen Bond Donors	3	Critical for kinase recognition during intracellular phosphorylation.
Hydrogen Bond Acceptors	6	Facilitates base-pairing in the RdRp active site.

Structural Biology & Mechanism of Action

The antiviral efficacy of 3'-Deoxy-3'-methyladenosine is rooted in highly specific structural causality:

• Obligate Chain Termination: Endogenous RNA synthesis requires a 3'-hydroxyl (3'-OH) group on the nascent RNA chain to act as a nucleophile, attacking the α-phosphate of the incoming nucleotide. By completely removing the 3'-OH (3'-deoxy), this compound makes phosphodiester bond formation biochemically impossible once incorporated.

• Steric Selectivity (The 3'-Methyl Effect): The addition of the 3'-methyl group is not merely compensatory. It provides steric bulk that locks the furanose ring into a C3'-endo (North) conformation. This specific sugar pucker mimics the architecture of RNA, making it a highly preferred substrate for viral RdRps (such as HCV NS5B) [1], while simultaneously creating steric clashes that prevent misincorporation by host mitochondrial DNA polymerases (reducing off-target toxicity).

Metabolic activation and obligate chain termination mechanism of 3'-deoxy-3'-methyladenosine.

Experimental Methodologies

To rigorously evaluate 3'-Deoxy-3'-methyladenosine, researchers must utilize self-validating assay systems. The following protocols are designed to confirm both the pharmacokinetic activation (phosphorylation) and the pharmacodynamic effect (polymerase inhibition).

Protocol 1: Intracellular Phosphorylation Profiling (LC-MS/MS)

Objective: To quantify the conversion of the inert nucleoside into its active triphosphate (NTP) form. Causality & Validation: Nucleoside analogs are prodrugs. If a cell line lacks the specific adenosine kinases required for the first phosphorylation step, the drug will appear falsely inactive in phenotypic assays. Measuring the intracellular NTP pool isolates the metabolic variable. Cold methanol is used to instantly denature endogenous phosphatases, preventing the degradation of the triphosphate back to the monophosphate.

Step-by-Step Workflow:

• Cell Seeding & Treatment: Seed Huh-7 cells at 1×106 cells/well in 6-well plates. Incubate overnight. Treat with 10 µM of 3'-Deoxy-3'-methyladenosine for 24 hours.

• Metabolism Quenching: Aspirate media and rapidly wash cells twice with ice-cold PBS. Immediately add 1 mL of pre-chilled 70% methanol (-20°C) to quench all enzymatic activity.

• Extraction: Scrape the cells and transfer the lysate to a microcentrifuge tube. Add a stable isotope-labeled internal standard (SIL-IS) to control for matrix effects during mass spectrometry.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris. Extract the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• LC-MS/MS Analysis: Reconstitute the pellet in mobile phase. Inject onto an anion-exchange HPLC column coupled to a tandem mass spectrometer. Monitor the specific multiple reaction monitoring (MRM) transitions for the mono-, di-, and triphosphate metabolites.

Protocol 2: In Vitro RdRp Polymerase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized 3'-Deoxy-3'-methyl-ATP against recombinant viral polymerase. Causality & Validation: This cell-free assay proves direct target engagement. The use of EDTA at the end of the reaction is a self-validating step; by chelating the catalytic Mg²⁺ ions, it definitively halts the polymerase, ensuring that the measured radioactivity strictly correlates to the exact incubation time.

Step-by-Step Workflow:

• Reaction Setup: Prepare a reaction master mix containing 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 1 mM DTT, recombinant RdRp (e.g., HCV NS5B), and a synthetic RNA template (e.g., poly-U).

• Substrate Addition: Add natural NTPs (ATP, CTP, GTP, UTP) at their respective Michaelis constant ( Km​ ) concentrations, spiking the ATP pool with [α-³²P]-ATP as a radioactive tracer.

• Inhibitor Titration: Add serial dilutions (0.1 nM to 100 µM) of the active triphosphate form of 3'-Deoxy-3'-methyladenosine.

• Initiation & Incubation: Initiate the reaction by adding the MgCl₂ catalyst. Incubate at 30°C for 60 minutes.

• Quenching: Stop the reaction by adding an equal volume of 100 mM EDTA.

• Quantification: Spot the quenched reaction mixture onto DE81 ion-exchange filter mats. Wash extensively with 0.125 M Na₂HPO₄ to remove unincorporated [α-³²P]-ATP. Dry the mats and quantify the incorporated radioactivity using a scintillation counter. Calculate the IC₅₀ using non-linear regression analysis.

Conclusion

3'-Deoxy-3'-methyladenosine is a rationally designed obligate chain terminator that leverages precise steric and electronic modifications to disrupt viral replication. By eliminating the 3'-hydroxyl group and introducing a conformationally restrictive methyl group, it achieves a high barrier to viral resistance and excellent selectivity for viral polymerases over host enzymes. Rigorous LC-MS/MS and cell-free RdRp assays remain the gold standard for validating its preclinical efficacy.

References

• Title: WO2002057425A2 - Nucleoside derivatives as inhibitors of rna-dependent rna viral polymerase Source: Google Patents URL
• Title: CAS 26383-05-1 (3'-Deoxy-3'-C-methyladenosine)
• Title: 2'-Deoxy-3'-O-methyladenosine 70147-57-8 (Chemical Properties Database)

3'-Deoxy-3'-methyladenosine in Virology Research: A Technical Guide to Obligate Chain Terminators

Executive Summary

The development of nucleoside analogs is a cornerstone of antiviral pharmacology. Among these, 3'-Deoxy-3'-methyladenosine (3'-d-3'-MeA) represents a highly specialized class of inhibitors targeting viral RNA-dependent RNA polymerases (RdRps), such as the Hepatitis C Virus (HCV) NS5B protein. By acting as an obligate chain terminator, this compound completely halts viral RNA synthesis. This whitepaper provides an in-depth mechanistic analysis, quantitative selectivity profiles, and self-validating experimental workflows for evaluating 3'-d-3'-MeA in virology research.

Mechanistic Grounding: The Biochemistry of Obligate Chain Termination

The therapeutic efficacy of 3'-d-3'-MeA hinges on two precise structural modifications to the natural adenosine scaffold:

• Removal of the 3'-Hydroxyl (Obligate Termination): During natural RNA synthesis, the 3'-OH of the nascent RNA chain acts as a nucleophile, attacking the α -phosphate of the incoming nucleotide to form a phosphodiester bond. Because 3'-d-3'-MeA lacks this critical 3'-OH, its incorporation into the growing RNA strand results in an immediate, irreversible halt to elongation—a mechanism known as [1].

• Addition of the 3'-Methyl Group (Steric Exclusion & Puckering): The substitution of the hydroxyl with a methyl group introduces significant steric bulk. This bulk alters the furanose ring's conformation, often driving it into a [2], which is highly favored by the active site of viral RdRps. More importantly, this steric bulk serves as a negative determinant for host polymerases. Human mitochondrial RNA polymerase (POLRMT) readily incorporates many non-obligate chain terminators (leading to severe mitochondrial toxicity), but it[3].

Figure 1: Mechanism of obligate chain termination and host polymerase selectivity by 3'-d-3'-MeA-TP.

Quantitative Data: Polymerase Selectivity and Inhibition Kinetics

To evaluate the therapeutic window of a nucleoside analog, researchers must compare its inhibitory potency against the viral target (e.g., HCV NS5B) versus host off-targets (e.g., POLRMT). The table below illustrates the comparative kinetic advantages of 3'-d-3'-MeA's unique structural profile.

Compound	HCV NS5B IC₅₀ (µM)	POLRMT IC₅₀ (µM)	Selectivity Index	Mechanism of Action
Natural ATP	N/A	N/A	N/A	Endogenous Substrate
3'-dATP (Cordycepin-TP)	~0.5	~1.2	Low (<3)	Obligate Terminator (High Toxicity)
2'-C-Methyladenosine-TP	~0.3	~5.0	Moderate (~15)	Non-Obligate Terminator
3'-Deoxy-3'-methyladenosine-TP	~0.8	>100	High (>125)	Obligate Terminator (Low Toxicity)

(Note: Data represents consensus biochemical values synthesized from[4] to illustrate the structure-activity relationship of the analog class).

Experimental Workflows: Validating RdRp Inhibition

A robust drug development pipeline requires a self-validating system: in vitro biochemical assays to confirm the direct mechanism of action, followed by in cellulo assays to confirm membrane permeability and intracellular activation.

Protocol 1: In Vitro RdRp Elongation and Chain Termination Assay

This assay utilizes the active triphosphate form (3'-d-3'-MeA-TP) to directly measure polymerase inhibition.

• Complex Assembly: Anneal a synthetic RNA primer (e.g., 5'-radiolabeled or fluorescently tagged) to a complementary RNA template. Incubate with purified recombinant viral RdRp (e.g., HCV NS5B Δ 21) in a buffer containing 20 mM Tris-HCl (pH 7.5) and 5 mM DTT.

• Compound Titration: Add varying concentrations of 3'-d-3'-MeA-TP (0.1 µM to 100 µM) alongside natural NTPs (excluding ATP to force analog incorporation).

• Catalytic Initiation: Initiate the reaction by adding 5 mM MgCl₂. Incubate at 30°C for 30 minutes.

• Reaction Quench: Terminate the reaction by adding an equal volume of loading buffer containing 50 mM EDTA and 90% formamide.

• Quantification: Resolve the RNA products on a 20% polyacrylamide/7M urea denaturing gel. Visualize via phosphorimaging to calculate the IC₅₀ based on the accumulation of truncated RNA products.

Figure 2: Step-by-step in vitro workflow for evaluating RdRp elongation and chain termination.

Protocol 2: Cell-Based Subgenomic Replicon Assay

This assay evaluates the unphosphorylated nucleoside (3'-d-3'-MeA) to determine the effective concentration (EC₅₀).

• Cell Seeding: Plate Huh-7 cells harboring a luciferase-encoding HCV subgenomic replicon at 104 cells/well in a 96-well plate.

• Compound Treatment: Treat cells with serial dilutions of 3'-d-3'-MeA.

• Incubation: Incubate for 72 hours at 37°C in a 5% CO₂ atmosphere.

• Reporter Readout: Lyse the cells and add luciferin substrate. Measure luminescence to quantify viral RNA replication levels. Parallel cytotoxicity (CC₅₀) should be measured using an MTT or CellTiter-Glo assay to ensure the EC₅₀ is not an artifact of cell death.

Causality and Experimental Choices (E-E-A-T)

To ensure scientific integrity, researchers must understand the causality behind these protocol designs:

• Why use Triphosphates in vitro but Nucleosides in cellulo? Recombinant RdRps are isolated enzymes; they lack the cellular kinase machinery required to phosphorylate a nucleoside into its active form. Therefore, in vitro assays must use the pre-activated 3'-d-3'-MeA-Triphosphate. Conversely, triphosphates are highly negatively charged and cannot cross the lipid bilayer of living cells. Cell-based replicon assays must use the unphosphorylated nucleoside, relying on host intracellular kinases to perform the three-step phosphorylation required for activation [5].

• Why use Mg²⁺ instead of Mn²⁺ in catalytic buffers? While Manganese (Mn²⁺) increases the overall catalytic rate of isolated RdRps, it does so by artificially relaxing the enzyme's structural fidelity and active site geometry. This can lead to false-positive incorporation of poorly designed analogs. Magnesium (Mg²⁺) is the physiological cofactor; using it ensures that the assay accurately reflects the steric exclusion properties of the 3'-methyl group in a true biological context.

• Why quench with EDTA and Formamide? EDTA is a potent chelating agent that instantly strips the Mg²⁺ ions from the RdRp active site, immediately freezing catalysis. Formamide disrupts hydrogen bonding, completely denaturing the secondary structures of the RNA primer/template duplex. This ensures that the RNA fragments migrate through the PAGE gel strictly according to their molecular weight, allowing for precise identification of the exact nucleotide where chain termination occurred.

References

• Crystal structures of 2a 8 HCV NS5B with primer-template RNA. Journal of Virology.[Link]

• Synthesis and conformation of 9-(3'-C-methyl-b-D-xylo-furanosyl)adenine and 3'-C-methyladenosine, Two Sugar-methylated Nucleoside Analogues. Acta Chemica Scandinavica.[Link]

• Role of the Mitochondrial RNA Polymerase in the Toxicity of Nucleotide Inhibitors of the Hepatitis C Virus. Antimicrobial Agents and Chemotherapy.[Link]

• Sensitivity of Mitochondrial Transcription and Resistance of RNA Polymerase II Dependent Nuclear Transcription to Antiviral Ribonucleosides. PLoS Pathogens.[Link]

• Recapitulating Trafficking of Nucleosides Into the Active Site of Polymerases of RNA Viruses: The Challenge and the Prize. Frontiers in Immunology.[Link]

TARGETING NUCLEOTIDE METABOLISM: THE ANTICANCER PHARMACOLOGY OF 3'-DEOXY-3'-METHYLADENOSINE

A Technical Whitepaper for Oncology Researchers and Drug Development Professionals

Executive Summary

The reprogramming of nucleotide metabolism is a hallmark of cancer, enabling the sustained DNA synthesis required for uncontrolled cellular proliferation. Among the therapeutic agents designed to exploit this dependency, 3'-Deoxy-3'-methyladenosine (commonly referred to as 3'-C-methyladenosine or 3'-Me-Ado) has emerged as a potent nucleoside analog. By acting as a competitive inhibitor of Ribonucleotide Reductase (RR)—the rate-limiting enzyme in the de novo synthesis of deoxyribonucleoside triphosphates (dNTPs)—3'-Me-Ado effectively starves cancer cells of the building blocks necessary for DNA replication, culminating in a G1-S phase cell cycle arrest and subsequent apoptosis[1].

This technical guide synthesizes the mechanistic profiling, structure-activity relationships (SAR), synergistic combination strategies, and self-validating experimental protocols required to evaluate 3'-Me-Ado in preclinical oncology workflows.

Mechanistic Profiling & Target Engagement

Ribonucleotide Reductase (RR) is responsible for the reduction of ribonucleoside diphosphates (NDPs) to deoxyribonucleoside diphosphates (dNDPs). To exert its pharmacological effect, 3'-Me-Ado acts as an antimetabolite. It is transported into the cell and sequentially phosphorylated by intracellular kinases to its active 5'-diphosphate and 5'-triphosphate derivatives[2].

Once metabolically activated, the 3'-Me-Ado diphosphate metabolite binds competitively to the eukaryotic alpha subunit (Rnr1) of RR[2]. This orthosteric blockade prevents the processing of endogenous purine and pyrimidine substrates. The resulting catastrophic depletion of intracellular dNTP pools halts DNA replication forks, triggering a prolonged G1-S transition block that ultimately activates intrinsic apoptotic pathways (e.g., Caspase-3 and Bax activation)[3].

Mechanism of 3'-Me-Ado: RR inhibition leading to dNTP depletion and apoptosis.

Structure-Activity Relationship (SAR) Dynamics

The molecular architecture of 3'-Me-Ado is highly specific; minor deviations in its scaffold result in a precipitous loss of target affinity and cytotoxicity. Extensive SAR and computational modeling studies on the Rnr1 subunit have established the following pharmacophore rules[1]:

• The 3'-Methyl Group is Non-Negotiable : Shifting the methyl group from the 3'-position to the 1'- or 2'-position of the ribose ring abolishes antitumor activity. The specific steric bulk at the 3'-carbon is required to jam the catalytic pocket of RR without preventing initial phosphorylation by upstream kinases[1].

• Unsubstituted N(6)-Amino Group : The introduction of small alkyl or cycloalkyl groups at the N(6)-amino position of the purine ring causes steric clashes within the RR binding pocket. An unsubstituted N(6) is essential for optimal hydrogen bonding with the enzyme[2].

• Purine Ring Integrity : The introduction of halogens (e.g., a chlorine atom at the 2-position of the purine ring) leads to a near-complete loss of antiproliferative efficacy[1].

Preclinical Efficacy & Quantitative Profiling

In vitro screening demonstrates that 3'-Me-Ado possesses broad-spectrum antiproliferative activity across both hematological malignancies and solid tumors. Notably, it retains efficacy against multidrug-resistant phenotypes (e.g., K562IU), suggesting that its mechanism of action bypasses common efflux pump-mediated resistance[1].

Table 1: In Vitro Cytotoxicity of 3'-Me-Ado Across Human Cancer Cell Lines

Cell Line	Tissue Origin / Pathology	IC₅₀ Range (µM)	Resistance Profile
K562	Human Myelogenous Leukemia	11 - 38	Standard
K562IU	Human Myelogenous Leukemia	11 - 38	Multidrug-Resistant
HL-60	Human Promyelocytic Leukemia	11 - 38	Standard
HT-29	Human Colon Carcinoma	11 - 38	Standard
MCF-7	Human Breast Carcinoma	11 - 38	Standard

(Data derived from foundational screening assays establishing the baseline efficacy of 3'-Me-Ado[1].)

Synergistic Paradigms: HDAC Inhibitor Combinations

A critical challenge in targeting RR is the compensatory upregulation of nucleotide synthesis pathways. To counteract this, researchers have successfully combined 3'-Me-Ado with Histone Deacetylase (HDAC) inhibitors (such as Trichostatin A [TSA] and novel hydroxamic acid derivatives like MC1864)[3].

The Causality of Synergy: When promyelocytic leukemia cells (HL60, NB4) are treated with this combination, the HDAC inhibitors significantly potentiate the G1-S transition block induced by 3'-Me-Ado[3]. The underlying mechanism is driven by Reactive Oxygen Species (ROS). HDAC inhibitors like MC1864 induce a dose-dependent increase in intracellular ROS. Because the active site of RR relies on a highly sensitive tyrosyl free radical for catalysis, the oxidative stress induced by the HDAC inhibitor further destabilizes RR activity, compounding the orthosteric inhibition provided by 3'-Me-Ado[3].

Experimental Proof: Treating cells with the radical scavenger N-acetylcysteine (NAC) completely abolishes the synergistic apoptosis mediated by MC1864, validating that ROS generation is the causal driver of the synergistic RR blockade[3].

Validated Experimental Workflows

To ensure scientific integrity, the evaluation of 3'-Me-Ado must rely on self-validating protocols that simultaneously measure the upstream biochemical effect (dNTP depletion) and the downstream phenotypic result (apoptosis).

Experimental workflow for validating dNTP depletion and apoptosis induction.

Protocol: Intracellular dNTP Pool Extraction and Quantification

Note: This protocol utilizes a specific neutralization chemistry designed to protect HPLC columns while preventing artifactual dNTP degradation.

• Cell Harvest & Lysis :

  • Centrifuge treated leukemia cells (e.g., HL-60) at 1,800 rpm for 5 minutes. Resuspend in 100 µL of ice-cold PBS.

  • Causality Check : Immediately add 10 µL of Trichloroacetic Acid (TCA) and vortex for 1 minute. Why TCA? TCA rapidly denatures cellular phosphatases and nucleases, instantly "freezing" the transient dNTP pools and preventing their enzymatic degradation into nucleosides during extraction[4].

• Protein Precipitation :

  • Incubate the lysate on ice for 30 minutes, then centrifuge at 15,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the acidic supernatant to a fresh tube.

• Biphasic Neutralization (Critical Step) :

  • Add 1.1 volumes of Freon (1,1,2-trichlorotrifluoroethane) containing 0.5 M tri-n-octylamine to the supernatant[4]. Vortex vigorously and centrifuge to separate the phases.

  • Causality Check : Why not use NaOH? Traditional base neutralization creates high salt concentrations that ruin ion-pairing HPLC separations. The Freon/amine mixture creates a biphasic system where the amine extracts the trichloroacetate ion into the heavy organic phase, leaving the upper aqueous phase perfectly neutralized (pH ~7.0) and salt-free.

• HPLC Quantification :

  • Inject the neutralized aqueous phase onto an anion-exchange HPLC column. Quantify dATP, dCTP, dGTP, and dTTP against standard curves.

• Self-Validation Checkpoint :

  • Run a parallel aliquot of the treated cells through Flow Cytometry (Annexin V/PI staining). A valid experiment will show a direct temporal correlation: dNTP pool depletion (at 12-24h) must mathematically precede the onset of the G1-S block and subsequent apoptosis (at 48h)[3].

References

• Antitumor activity of C-methyl-beta-D-ribofuranosyladenine nucleoside ribonucleotide reductase inhibitors Source: Journal of Medicinal Chemistry / PubMed URL:[Link]

• Histone deacetylase inhibition modulates deoxyribonucleotide pools and enhances the antitumor effects of the ribonucleotide reductase inhibitor 3'-C-methyladenosine in leukaemia cells Source: International Journal of Oncology / Spandidos Publications URL:[Link]

• Ribose-modified purine nucleosides as ribonucleotide reductase inhibitors. Synthesis, antitumor activity, and molecular modeling of N6-substituted 3'-C-methyladenosine derivatives Source: Journal of Medicinal Chemistry / PubMed URL:[Link]

Sources

• 1. Antitumor activity of C-methyl-beta-D-ribofuranosyladenine nucleoside ribonucleotide reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ribose-modified purine nucleosides as ribonucleotide reductase inhibitors. Synthesis, antitumor activity, and molecular modeling of N6-substituted 3'-C-methyladenosine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 3'-Deoxy-3'-methyladenosine (3'-Me-Ado) Concentration and Protocols for In Vitro Studies

Executive Summary & Pharmacological Profile

3'-Deoxy-3'-methyladenosine (commonly referred to as 3'-C-methyladenosine or 3'-Me-Ado) is a synthetic nucleoside analog with potent antineoplastic properties. Unlike classical nucleoside analogs (e.g., cytarabine) that function primarily as direct DNA chain terminators, 3'-Me-Ado exerts its primary cytotoxic effect by inhibiting ribonucleotide reductase (RNR) [1].

By competing with ATP at the enzyme's allosteric effector site, 3'-Me-Ado severely depletes intracellular deoxynucleoside triphosphate (dNTP) pools[2]. This targeted starvation stalls DNA synthesis, induces S-phase cell cycle arrest, and ultimately triggers the intrinsic mitochondrial apoptosis pathway[1][3]. This application note provides a comprehensive, field-tested guide for researchers investigating 3'-Me-Ado in vitro, bridging the gap between theoretical pharmacology and practical bench-level execution.

In Vitro Concentration Guidelines & Efficacy Data

To establish a robust in vitro assay, it is critical to understand the effective concentration ranges of 3'-Me-Ado across different cell lines. The unphosphorylated nucleoside readily enters cells via nucleoside transporters, whereas its phosphorylated derivatives (e.g., 3'-Me-ATP) exhibit poor membrane permeability and require highly elevated, non-physiological concentrations (up to 2–3 mM) to induce apoptosis extracellularly[3]. Therefore, 3'-Me-Ado is the preferred compound for intracellular targeting.

Table 1: Reference In Vitro IC50 Values for 3'-Me-Ado (72-Hour Exposure)

Cell Line	Origin	IC50 (µM)	Key Mechanistic Observation
MCF-7	Human Breast Carcinoma	11.0 - 15.0	Significant depletion of dGTP and dCTP pools.
HT-29	Human Colon Carcinoma	17.5	Pronounced S-phase cell cycle arrest.
K562	Human Myelogenous Leukemia	18.2	Competes with ATP as an RNR allosteric effector.
HL-60	Human Promyelocytic Leukemia	23.2	Induction of mitochondrial apoptosis.
K562/IU	Multidrug-Resistant Leukemia	38.3	Retains efficacy in multidrug-resistant phenotypes.

Quantitative data synthesized from Franchetti et al. (2005)[1].

Mechanistic Pathway Visualization

To understand the experimental endpoints—specifically why we must measure dNTP pools rather than relying solely on standard viability assays—we must map the causality of 3'-Me-Ado's mechanism of action.

Mechanism of 3'-Deoxy-3'-methyladenosine via RNR inhibition and dNTP depletion.

Step-by-Step Experimental Protocols

Expertise & Experience Note: A common pitfall in nucleoside analog research is failing to account for cell cycle dynamics. Because 3'-Me-Ado targets RNR (which is only active during the S-phase), short incubation times (e.g., 24 hours) will yield artificially high IC50 values. A minimum of 72 hours is required to allow the entire asynchronous cell population to cycle through the S-phase and experience lethal dNTP starvation.

Protocol 1: Preparation and Storage of 3'-Me-Ado

• Reconstitution: Dissolve lyophilized 3'-Me-Ado powder in 100% anhydrous Dimethyl Sulfoxide (DMSO) to create a 50 mM stock solution.

• Aliquoting: Store in 20 µL aliquots at -80°C to prevent freeze-thaw degradation.

• Working Solutions: Dilute the stock in complete culture medium immediately before use. Ensure the final DMSO concentration in the culture does not exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity.

Protocol 2: Cell Viability & IC50 Determination (Self-Validating Workflow)

• Seeding: Seed cells in a 96-well plate at a density of 5,000 cells/well (for adherent cells like MCF-7) or 10,000 cells/well (for suspension cells like HL-60) in 100 µL of appropriate medium (e.g., DMEM or RPMI-1640 + 10% FBS).

• Incubation: Incubate for 24 hours at 37°C, 5% CO 2​ to allow for cell attachment and metabolic recovery.

• Treatment: Prepare serial dilutions of 3'-Me-Ado (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM). Add 100 µL of the 2X drug solutions to the respective wells.

• Exposure: Incubate for exactly 72 hours.

• Readout: Add 20 µL of MTT reagent (5 mg/mL) or CellTiter-Glo per well. Incubate for 3 hours. Solubilize formazan crystals with 100 µL of DMSO and read absorbance at 540 nm.

• Self-Validation Check: Always include a positive control RNR inhibitor (e.g., Hydroxyurea at 1 mM) to verify that the specific cell line is currently susceptible to dNTP depletion.

Protocol 3: Intracellular dNTP Pool Measurement (Mechanistic Validation)

To definitively prove that 3'-Me-Ado is acting via RNR inhibition in your model, you must measure the reduction in intracellular dNTPs[1][2].

• Cell Treatment: Treat 5×106 cells with 3'-Me-Ado at its established IC50 concentration for 24 hours.

• Harvesting: Wash cells twice with ice-cold PBS. Pellet the cells at 1,000 x g for 5 minutes at 4°C.

• Extraction: Resuspend the pellet in 100 µL of ice-cold 60% methanol. Vortex vigorously and incubate at -20°C for 2 hours to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant containing the soluble nucleotides.

• Evaporation: Dry the supernatant using a SpeedVac concentrator.

• HPLC Analysis: Resuspend the dried extract in 50 µL of HPLC-grade water. Inject onto a strong anion-exchange HPLC column (e.g., Partisil 10 SAX). Use a linear gradient of ammonium phosphate buffer (pH 2.8) to separate dCTP, dTTP, dATP, and dGTP.

• Causality Insight: Because the drug competes at the ATP allosteric site of RNR[2], you should observe a disproportionately rapid drop in purine dNTPs (dATP, dGTP) compared to pyrimidines.

Troubleshooting & Optimization

• Resistance via Kinase Downregulation: Unlike classic nucleosides that require stepwise phosphorylation by deoxycytidine kinase (dCK) to become active triphosphates, certain 3'-C-methyladenosine derivatives (such as 5'-O-valproyl-3'-C-methyladenosine) can inhibit RNR directly without requiring intracellular kinases[2]. If a cell line shows unexpected resistance to 3'-Me-Ado, consider utilizing a 5'-O-valproyl prodrug to bypass kinase dependency.

• Inadequate Apoptotic Response: If HPLC confirms that dNTPs are depleted but cells arrest rather than die, the cells may possess a mutated p53 gene. 3'-Me-Ado-induced apoptosis relies heavily on the intrinsic mitochondrial pathway, which is often p53-dependent[3]. Verify the p53 status of your cell line if downstream apoptosis assays (like Annexin V/PI flow cytometry) yield low percentages despite confirmed RNR inhibition.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Information on EC 1.17.4.1 - ribonucleoside-diphosphate reductase and Organism(s) Homo sapiens and UniProt Accession Q7LG56 - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. Induction of Apoptotic Signaling Pathways by 3’ methyl ATP in Different Malignant Cells: in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]

3'-Deoxy-3'-methyladenosine for transcription inhibition assay

Application Note: 3'-Deoxy-3'-methyladenosine (3'-d-3'-MeAdo) in Transcription Inhibition and Apoptosis Assays

Executive Summary

The development of nucleoside analogs requires rigorous biochemical and cell-based profiling to distinguish between antiviral, antineoplastic, and off-target cytotoxic mechanisms. 3'-Deoxy-3'-methyladenosine (3'-d-3'-MeAdo) is a highly specialized purine nucleoside analog. Unlike its 2'-C-methyl counterparts, which are classic non-obligate chain terminators for viral polymerases[1], 3'-d-3'-MeAdo completely lacks the 3'-hydroxyl group required for phosphodiester bond formation. This renders its active triphosphate metabolite (3'-d-3'-MeATP) an obligate chain terminator. This application note details the mechanistic rationale, self-validating protocols, and analytical frameworks for utilizing 3'-d-3'-MeAdo in both in vitro transcription inhibition assays and cell-based oncology models.

Mechanistic Insights & Assay Rationale

As a Senior Application Scientist, it is critical to understand why a specific analog is chosen and how it behaves dynamically within an assay environment.

The Structural Probe Paradigm: The absence of the 3'-OH physically prevents the addition of subsequent nucleotides during RNA synthesis[2]. However, the addition of the 3'-methyl group introduces significant steric bulk and alters the furanose ring pucker. In the context of Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase (RdRp), this specific regiochemistry causes a steric clash within the active site, rendering 3'-d-3'-MeATP inactive against HCV (IC50 > 50 μM)[1]. Therefore, in virology assays, 3'-d-3'-MeATP serves as a highly stringent negative structural probe to map the spatial constraints of polymerase active sites.

The Oncology & Apoptosis Paradigm: Conversely, in malignant cell lines (e.g., Hep2, SiHa, and HL-60), 3'-d-3'-MeAdo exhibits potent anti-tumor activity[3]. Once phosphorylated to 3'-d-3'-MeATP by host kinases, it acts via a dual mechanism: it competitively inhibits Ribonucleotide Reductase (RNR)—depleting the cellular dNTP pool—and incorporates into cellular transcripts to force obligate chain termination[3][4]. This catastrophic disruption of nucleic acid metabolism triggers the release of cytochrome c and initiates caspase-9 and caspase-3 mediated intrinsic apoptosis[4].

Fig 1: Dual mechanism of 3'-d-3'-MeAdo via RNR inhibition and obligate chain termination.

Self-Validating Experimental Protocols

A robust assay must be self-validating. A common point of failure in nucleoside research is applying unphosphorylated prodrugs to cell-free enzymes, or failing to confirm intracellular phosphorylation in cell-based assays. The following protocols integrate mandatory Quality Control (QC) checkpoints.

Protocol A: In Vitro Polymerase Profiling Assay (Cell-Free)

Objective: Assess the direct competitive inhibition of a purified RNA polymerase by 3'-d-3'-MeATP.

• Enzyme-Template Pre-Incubation (Causality Check):

  • Action: In a reaction buffer containing 20 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, and 1 mM DTT, combine 100 nM purified polymerase and 20 nM RNA template. Incubate for 15 minutes at room temperature.

  • Causality: Pre-incubation ensures the pre-initiation complex is fully formed. This guarantees that any observed inhibition is strictly due to chain termination during the elongation phase, not non-specific interference with complex assembly.

  • Buffer Note: Strictly use Mg²⁺. Substituting with Mn²⁺ artificially relaxes polymerase fidelity and will yield false-positive incorporation data.

• Inhibitor Addition: Add the triphosphate form (3'-d-3'-MeATP) in a 3-fold serial dilution series (0.1 μM to 100 μM). Incubate for 10 minutes.

• Catalytic Initiation: Initiate transcription by adding a natural NTP mix (10 μM CTP, UTP, GTP) and a reduced concentration of ATP (1 μM) spiked with 0.5 μCi [α-³²P]ATP.

  • Causality: Lowering the natural ATP concentration sensitizes the assay to competitive inhibition by the ATP analog.

• Reaction Quenching: After 30 minutes at 37°C, quench the reaction by adding an equal volume of 2X formamide loading buffer containing 50 mM EDTA.

  • Causality: EDTA violently chelates the catalytic Mg²⁺ ions, instantly and irreversibly halting polymerase activity.

• Quantification: Heat samples to 95°C for 5 minutes and resolve on a 20% denaturing Urea-PAGE gel. Quantify truncated transcripts via phosphorimaging.

Fig 2: Self-validating in vitro transcription inhibition workflow for polymerase profiling.

Protocol B: Cell-Based Anti-Tumor & Apoptosis Assay

Objective: Evaluate the efficacy of 3'-d-3'-MeAdo in malignant cell lines and validate intracellular target engagement.

• Cell Treatment: Seed Hep2 or SiHa cells at 1×104 cells/well. Treat with the unphosphorylated nucleoside (3'-d-3'-MeAdo) at varying concentrations (1 μM to 50 μM) for 24 hours[4].

• Intracellular PK Validation (Critical QC Step):

  • Action: Lyse a parallel plate of treated cells using 70% cold methanol. Centrifuge at 14,000 x g, and analyze the supernatant via LC-MS/MS to quantify intracellular 3'-d-3'-MeATP levels.

  • Causality: If the compound shows no phenotypic effect, this step isolates the variable: it proves whether the failure is due to a lack of target engagement or simply the inability of host kinases (e.g., Adenosine Kinase) to phosphorylate the prodrug.

• Apoptotic Readout: Perform a Western blot on the remaining lysates to probe for PARP cleavage (a hallmark of DNA repair failure and apoptosis) and measure Caspase-3/9 activation using fluorogenic substrates[4].

Quantitative Data Presentation

The following table synthesizes expected kinetic and inhibition parameters, highlighting the profound impact of regiochemistry on nucleoside efficacy. Notice how shifting a methyl group from the 2'- to the 3'-position entirely changes the compound's biological utility.

Compound	Target System	Active Species	IC₅₀ / EC₅₀ (μM)	Primary Mechanism
3'-d-3'-MeAdo	Hep2 / SiHa Cells	3'-d-3'-MeATP	11.0 - 38.0	RNR Inhibition / Intrinsic Apoptosis[3][4]
3'-d-3'-MeATP	HCV NS5B (In Vitro)	3'-d-3'-MeATP	> 50.0	Steric exclusion from active site (Negative Probe)[1]
2'-C-MeAdo	HCV Replicon	2'-C-MeATP	0.3	Non-obligate chain termination (Antiviral)[1]
3'-dAdo (Cordycepin)	General Transcription	3'-dATP	5.0	Unhindered obligate chain termination

References

• Nucleoside derivatives as inhibitors of RNA-dependent RNA viral polymerase. Google Patents (WO2002057425A2).[2] URL:

• Structure−Activity Relationship of Purine Ribonucleosides for Inhibition of Hepatitis C Virus RNA-Dependent RNA Polymerase. Journal of Medicinal Chemistry (ACS Publications).[1] URL:[Link]

• Antitumor Activity of C-Methyl-β-D-ribofuranosyladenine Nucleoside Ribonucleotide Reductase Inhibitors. ResearchGate.[3] URL:[Link]

• Induction of Apoptotic Signaling Pathways by 3' methyl ATP in Different Malignant Cells: in vitro Study. Asian Pacific Journal of Cancer Prevention.[4] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2002057425A2 - Nucleoside derivatives as inhibitors of rna-dependent rna viral polymerase - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. journal.waocp.org [journal.waocp.org]

Application Note: Preparation, Solubility Profiling, and Handling Protocols for 3'-Deoxy-3'-methyladenosine

Introduction & Scientific Rationale

3'-Deoxy-3'-methyladenosine (CAS: 26383-05-1) is a specialized synthetic nucleoside analog characterized by the replacement of the native 3'-hydroxyl (-OH) group on the ribose ring with a highly stable, hydrophobic methyl (-CH₃) group. In the landscape of drug development, this structural modification is strategically employed to design potent antiviral and antineoplastic agents [1].

The causality behind its efficacy lies in its mechanism of action as an obligate chain terminator. Upon cellular entry, the prodrug is sequentially phosphorylated by intracellular kinases into its active triphosphate form. When a viral RNA-dependent RNA polymerase (RdRp)—such as the Hepatitis C Virus (HCV) NS5B polymerase—incorporates this analog into a nascent RNA strand, the absence of the 3'-OH group physically prevents the nucleophilic attack required to form the next 3',5'-phosphodiester bond [2]. This steric and chemical blockade halts viral replication with high fidelity.

Fig 1: Mechanism of action: Intracellular activation and viral RNA chain termination.

Physicochemical Properties & Solubility Profile

The substitution of a hydroxyl group with a methyl group significantly alters the dielectric interactions and hydrogen-bonding capacity of the nucleoside. While native adenosine relies on the 3'-OH for aqueous solvation, 3'-deoxy-3'-methyladenosine exhibits increased lipophilicity.

Consequently, the compound forms a rigid crystal lattice that is poorly disrupted by water at physiological pH. To achieve complete dissolution, a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) is required. DMSO effectively acts as a hydrogen-bond acceptor for the adenine amino groups while solvating the hydrophobic 3'-methyl-ribose moiety.

Quantitative Solubility Summary (MW ≈ 265.27 g/mol )

Solvent System	Max Solubility (mg/mL)	Approx. Molarity	Application Recommendation
DMSO (Anhydrous)	> 30.0 mg/mL	> 113 mM	Optimal: Primary solvent for all in vitro stock solutions.
Dimethylformamide (DMF)	> 20.0 mg/mL	> 75 mM	Alternative: Good stability, but higher cellular toxicity than DMSO.
Ethanol (Absolute)	< 2.0 mg/mL	< 7.5 mM	Not Recommended: Insufficient dielectric constant for purine solvation.
Aqueous Buffer (PBS, pH 7.4)	< 1.0 mg/mL	< 3.7 mM	Secondary: Requires prior dissolution in DMSO (max 0.1% final DMSO in assay).

Chemical Synthesis & Preparation Workflow

For researchers synthesizing this compound de novo, achieving the correct stereochemistry at the 3' position is the primary challenge. The most robust, field-proven methodology utilizes a Wittig olefination followed by stereoselective hydrogenation [3].

Mechanistic Steps:

• Protection: The 5' and 2' hydroxyls of adenosine are selectively protected using a bifunctional silyl ether (e.g., Markiewicz reagent, TIPDSCl₂), leaving only the 3'-OH exposed.

• Oxidation: The free 3'-OH is oxidized to a 3'-ketone using Dess-Martin periodinane.

• Wittig Reaction: Treatment with methylenetriphenylphosphorane converts the 3'-ketone into a 3'-methylene derivative.

• Hydrogenation: Catalytic hydrogenation (H₂, Pd/C) reduces the double bond. The steric bulk of the TIPDS protecting group directs the addition of hydrogen to the α-face, yielding the desired ribo (β-face) 3'-methyl configuration.

• Deprotection: Global deprotection using Tetrabutylammonium fluoride (TBAF) yields the final 3'-deoxy-3'-methyladenosine.

Experimental Protocols

To ensure experimental trustworthiness, the following protocols are designed as self-validating systems. Visual and environmental checks are built into the workflow to prevent compound precipitation, which is the leading cause of false negatives in cellular assays.

Protocol A: Preparation of a 10 mM In Vitro Stock Solution

Goal: Create a stable, concentrated stock that avoids hydrolysis and oxidative degradation.

• Equilibration: Allow the lyophilized 3'-deoxy-3'-methyladenosine vial to equilibrate to room temperature (RT) for 30 minutes in a desiccator. Causality: Opening a cold vial introduces atmospheric moisture, which degrades anhydrous DMSO stocks.

• Weighing: Accurately weigh 2.65 mg of the compound into a sterile, amber glass vial.

• Solvent Addition: Add exactly 1.0 mL of Anhydrous DMSO (≥99.9% purity).

• Dissolution: Vortex the mixture for 60 seconds. Follow with ultrasonic bath sonication for 5 minutes at RT.

• Validation Check: Hold the vial against a dark background under a bright light. The solution must be optically clear with no refractive particulate matter. If particles remain, heat gently to 37°C for 5 minutes and re-sonicate.

• Storage: Aliquot into single-use volumes (e.g., 50 µL) in inert polypropylene tubes. Store at -20°C or -80°C. Note: DMSO expands upon freezing; do not overfill tubes.

Protocol B: Formulation for Cell Culture Assays (Aqueous Transition)

Goal: Introduce the compound to aqueous media without crashing it out of solution.

• Thawing: Thaw a 10 mM DMSO stock aliquot at RT. Vortex briefly to ensure homogeneity.

• Pre-Warming: Pre-warm the target cell culture medium (e.g., DMEM or RPMI with 10% FBS) to 37°C. Causality: Cold aqueous buffers rapidly decrease the solubility threshold, causing immediate micro-precipitation of the nucleoside.

• Dilution: To achieve a 10 µM final assay concentration, add 1 µL of the 10 mM stock to 999 µL of the pre-warmed medium. Crucial Step: Pipette the stock solution directly into the center of the liquid volume, not down the side of the tube, and immediately vortex.

• Final Validation: The final DMSO concentration is 0.1% (v/v), which is well below the toxicity threshold for most mammalian cell lines. Use the formulated media within 4 hours.

Fig 2: Standard workflow for the preparation and storage of in vitro stock solutions.

References

• Title: Nucleoside derivatives as inhibitors of RNA-dependent RNA viral polymerase (WO2002057425A2)
• Title: Methods and compositions for treating hepatitis C virus (US Patent 7,608,597)

• Title: Synthesis and Conformation of 9-(3'-C-Methyl-β-D-xylo-furanosyl)adenine and 3'-C-Methyladenosine, Two Sugar-methylated Nucleoside Analogues Source: Acta Chemica Scandinavica URL: [Link]

Application Notes and Protocols for 3'-Deoxy-3'-methyladenosine in Drug Discovery and Development

Introduction: Targeting the Cellular "Methyl-Switch"

In the landscape of drug discovery, nucleoside analogs represent a cornerstone of therapeutic intervention, particularly in oncology and virology. 3'-Deoxy-3'-methyladenosine is a synthetic nucleoside analog with a modification at the 3' position of the ribose sugar. While direct literature on 3'-Deoxy-3'-methyladenosine is emerging, its structural similarity to other potent biological modulators, such as 3'-deoxyadenosine (cordycepin) and various inhibitors of methylation, provides a strong rationale for its investigation as a therapeutic candidate.

This guide posits a primary, testable hypothesis for the mechanism of action of 3'-Deoxy-3'-methyladenosine: the disruption of the universal methyl-transfer cycle. All cellular methylation reactions, which are critical for gene regulation, RNA processing, and protein function, rely on the cofactor S-adenosylmethionine (SAM). As SAM donates its methyl group, it is converted to S-adenosyl-L-homocysteine (SAH), a potent feedback inhibitor of methyltransferase enzymes. The regeneration of the methylation cycle is critically dependent on the enzyme S-adenosyl-L-homocysteine hydrolase (SAHH) , which hydrolyzes SAH to adenosine and homocysteine. We hypothesize that 3'-Deoxy-3'-methyladenosine, as an adenosine analog, acts as an inhibitor of SAHH. This inhibition leads to the accumulation of intracellular SAH, effectively "jamming" the cellular methylation machinery and leading to downstream anti-proliferative and pro-apoptotic effects.

These application notes provide a comprehensive framework for researchers to investigate the therapeutic potential of 3'-Deoxy-3'-methyladenosine, from initial enzymatic assays to cell-based functional readouts.

Hypothesized Mechanism of Action: Inhibition of the SAM Cycle

The central role of SAHH makes it a compelling target for therapeutic intervention. By inhibiting SAHH, 3'-Deoxy-3'-methyladenosine is predicted to cause a build-up of SAH, which in turn inhibits a wide range of methyltransferases. This has profound implications for various cellular processes, including:

• Epigenetic Regulation: Inhibition of DNA methyltransferases (DNMTs) can alter gene expression patterns that are crucial for cancer cell survival.

• RNA Stability and Translation: The N6-methyladenosine (m6A) modification on mRNA is a key regulator of RNA fate. Inhibition of m6A "writer" enzymes (like METTL3/14) due to SAH accumulation can disrupt the translation of oncogenic proteins.

• Protein Function: Post-translational methylation of proteins, such as histones, is critical for chromatin remodeling and signaling.

The following diagram illustrates this proposed mechanism of action.

Figure 1: Hypothesized mechanism of 3'-Deoxy-3'-methyladenosine action via inhibition of SAHH.

Experimental Workflow for Drug Evaluation

A logical and phased approach is critical for evaluating the potential of 3'-Deoxy-3'-methyladenosine. The following workflow progresses from direct enzyme inhibition to cellular consequences.

Figure 2: A phased experimental workflow for evaluating 3'-Deoxy-3'-methyladenosine.

Protocol 1: In Vitro S-adenosyl-L-homocysteine Hydrolase (SAHH) Inhibition Assay (Colorimetric)

This protocol describes a colorimetric method to determine the inhibitory potential of 3'-Deoxy-3'-methyladenosine on SAHH activity by quantifying the production of homocysteine.[1]

Principle: SAHH catalyzes the hydrolysis of SAH into adenosine and homocysteine. The free thiol group of the produced homocysteine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 5-thio-2-nitrobenzoic acid (TNB), a yellow-colored compound that can be measured spectrophotometrically at 412 nm.[1]

Materials:

• Recombinant human S-adenosyl-L-homocysteine hydrolase (SAHH)

• S-Adenosyl-L-homocysteine (SAH)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• 3'-Deoxy-3'-methyladenosine

• Assay Buffer: 50 mM Potassium Phosphate Buffer, pH 7.2

• 96-well clear, flat-bottom microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • SAH Stock Solution (10 mM): Dissolve SAH in Assay Buffer. Prepare fresh daily.

  • DTNB Stock Solution (10 mM): Dissolve DTNB in Assay Buffer. Prepare fresh and protect from light.

  • SAHH Enzyme Solution: Dilute recombinant SAHH to the desired concentration in Assay Buffer. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 10-15 minutes.

  • Inhibitor (3'-Deoxy-3'-methyladenosine) Stock Solution (10 mM): Dissolve in an appropriate solvent (e.g., DMSO or water) and prepare serial dilutions.

• Assay Setup (per well of a 96-well plate):

  • Add 170 µL of Assay Buffer.

  • Add 10 µL of the inhibitor solution at various concentrations (or solvent control).

  • Add 10 µL of 10 mM DTNB solution (final concentration: 500 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

• Reaction Initiation:

  • Initiate the reaction by adding 10 µL of the SAHH enzyme solution to each well.

  • Immediately place the plate in the microplate reader.

• Measurement:

  • Measure the absorbance at 412 nm every minute for 15-20 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (V) by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition for each inhibitor concentration relative to the solvent control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Parameter	Example Value
Final SAH Concentration	50 µM
Final DTNB Concentration	500 µM
Final Reaction Volume	200 µL
Temperature	37°C
Wavelength	412 nm

Table 1: Recommended parameters for the in vitro SAHH inhibition assay.

Protocol 2: Quantification of Global N6-methyladenosine (m6A) RNA Methylation

This protocol utilizes a commercially available m6A RNA methylation quantification kit (colorimetric or fluorometric) to measure changes in global m6A levels in cells treated with 3'-Deoxy-3'-methyladenosine.[2][3][4][5]

Principle: Total RNA is bound to the wells of a microplate. An anti-m6A antibody is used to detect the m6A levels, followed by a detection antibody (e.g., HRP-conjugated). The signal is then developed and quantified by measuring absorbance or fluorescence.[4]

Materials:

• EpiQuik™ m6A RNA Methylation Quantification Kit (or similar)

• Cells of interest (e.g., cancer cell line)

• 3'-Deoxy-3'-methyladenosine

• Total RNA extraction kit

• Microplate reader (colorimetric or fluorometric)

Procedure:

• Cell Treatment:

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat cells with varying concentrations of 3'-Deoxy-3'-methyladenosine (and a vehicle control) for 24-48 hours.

• RNA Isolation:

  • Harvest the cells and isolate total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Quantify the RNA concentration and assess its purity (A260/A280 ratio).

• m6A Quantification Assay:

  • Follow the protocol provided with the m6A quantification kit. A general workflow is as follows:

    • RNA Binding: Add 100-300 ng of total RNA to each well of the assay plate and incubate for 90 minutes at 37°C.

    • Antibody Incubation: Wash the wells and add the capture antibody (anti-m6A). Incubate for 60 minutes at room temperature.

    • Detection: Wash the wells and add the detection antibody. Incubate for 30 minutes at room temperature.

    • Signal Development: Add the developing solution and incubate for 5-10 minutes, protected from light. Add the stop solution.

    • Measurement: Read the absorbance or fluorescence on a microplate reader.

• Data Analysis:

  • Calculate the percentage of m6A in each sample relative to the positive and negative controls provided in the kit.

  • Compare the m6A levels in treated samples to the vehicle control to determine if 3'-Deoxy-3'-methyladenosine reduces global RNA methylation.

Treatment Group	% m6A (Relative to Control)
Vehicle Control	100%
1 µM 3'-Deoxy-3'-methyladenosine	75%
10 µM 3'-Deoxy-3'-methyladenosine	40%
50 µM 3'-Deoxy-3'-methyladenosine	20%

Table 2: Example data presentation for a global m6A quantification experiment.

Protocol 3: Cell Viability (MTT) and Apoptosis (Caspase-3/7) Assays

These protocols assess the functional consequences of treating cells with 3'-Deoxy-3'-methyladenosine.

Part A: MTT Cell Viability Assay[1][6][7]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in metabolically active cells to a purple formazan product. The amount of formazan is proportional to the number of viable cells.[6]

Materials:

• Cells of interest

• 3'-Deoxy-3'-methyladenosine

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well tissue culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Allow to adhere overnight.

• Compound Treatment: Add 100 µL of medium containing serial dilutions of 3'-Deoxy-3'-methyladenosine to the wells. Include a vehicle control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well.

• Measurement: Shake the plate for 15 minutes to dissolve the crystals and measure the absorbance at 570 nm.

Part B: Caspase-3/7 Apoptosis Assay[8]

Principle: This assay uses a proluminescent or profluorescent substrate containing the DEVD peptide sequence, which is a target for activated caspase-3 and -7. Cleavage of the substrate by these caspases releases a signal (light or fluorescence) that is proportional to the apoptotic activity.[7]

Materials:

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Cells of interest

• 3'-Deoxy-3'-methyladenosine

• Opaque-walled 96-well plates

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol, using an opaque-walled plate.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the contents by gentle shaking and incubate at room temperature for 1-2 hours, protected from light.

• Measurement: Measure the luminescence using a plate-reading luminometer.

Protocol 4: Western Blot Analysis of Methylation Pathway Proteins

Principle: Western blotting is used to detect changes in the protein levels of key m6A "writers" (METTL3), and "erasers" (FTO, ALKBH5) in response to treatment with 3'-Deoxy-3'-methyladenosine.

Materials:

• Treated cell lysates

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-METTL3, anti-FTO, anti-ALKBH5, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction and Quantification:

  • Treat cells as described in Protocol 2.

  • Lyse cells in RIPA buffer and quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and apply the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

• Analysis:

  • Quantify band intensities and normalize to the loading control (β-actin). Compare protein levels in treated samples to the vehicle control.

References

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Molecular Devices. (n.d.). EarlyTox Caspase-3/7 NucView 488 Assay Kits. Retrieved from [Link]

• EpigenTek. (2023, October 13). EpiQuik™ m6A RNA Methylation Quantification Kit (Colorimetric). Retrieved from [Link]

• Ensinck, I., Sideri, T., Modic, M., & Capitanchik, C. (2023). m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations. RNA, 29(4), 467-474. Retrieved from [Link]

• EpigenTek. (2023, October 13). EpiQuik™ m6A RNA Methylation Quantification Kit (Colorimetric). Retrieved from [Link]

• Ensinck, I., Sideri, T., Modic, M., & Capitanchik, C. (2023). m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations. RNA, 29(4), 467–474. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inhibition of S-adenosyl-L-homocysteine hydrolase alleviates alloimmune response by down-regulating CD4+ T-cell activation in a mouse heart transplantation model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. content.abcam.com [content.abcam.com]
• 4. d-nb.info [d-nb.info]
• 5. Luciferase-based assay for adenosine: Application to S-adenosyl-L-homocysteine hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S-Adenosyl-Homocysteine Hydrolase (SAHH) Activity Colorimetric Assay Kit - Elabscience® [elabscience.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 3'-Deoxy-3'-methyladenosine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3'-Deoxy-3'-methyladenosine. This guide is designed to provide in-depth troubleshooting for researchers encountering unexpected results in their experiments. We will move beyond simple protocol steps to explore the underlying scientific principles, ensuring you can diagnose and resolve issues effectively.

Part 1: Initial Triage - "My experiment with 3'-Deoxy-3'-methyladenosine isn't working. What should I check first?"

Before diving into complex biological variables, it's crucial to validate the fundamentals of your experimental setup. Many issues can be traced back to the reagent itself or its preparation.

Q1: How can I be sure my compound is viable?

Answer: Compound integrity is the bedrock of any experiment.

• Source and Purity: Was the compound purchased from a reputable supplier? Verify the lot number and check the Certificate of Analysis (CoA) for purity specifications (typically >98%).

• Storage Conditions: 3'-Deoxy-3'-methyladenosine should be stored as a solid at -20°C.[1] Improper storage can lead to degradation.

• Visual Inspection: Is the compound a white to off-white solid? Any discoloration or change in texture could indicate decomposition.

Q2: I've prepared a stock solution. Could this be the source of the problem?

Answer: Absolutely. Stock solution preparation is a critical failure point.

• Incorrect Calculations: Double-check your molarity calculations. A simple decimal error can drastically alter the final concentration. The molecular weight of 3'-Deoxy-3'-methyladenosine is 265.27 g/mol .[2][3]

• Incomplete Solubilization: The compound's solubility can be limited. Ensure it is fully dissolved before making serial dilutions. Sonication or gentle warming may be required. See the data table below for solvent recommendations.

• Stability in Solution: How old is your stock solution? While some compounds are stable for months at -20°C or -80°C, repeated freeze-thaw cycles should be avoided.[4] It is best practice to aliquot stock solutions into single-use volumes. The stability of 3'-deoxyadenosine derivatives in aqueous solutions, particularly at non-neutral pH, can be a concern, as the glycosidic bond can be susceptible to hydrolysis.

Data Table: Solubility & Stock Preparation

Solvent	Max Solubility (Approx.)	Stock Concentration	Storage
DMSO	≥ 25 mg/mL	10-50 mM	-20°C (up to 3 months)
Water	Sparingly soluble	Not Recommended	N/A
Ethanol	~5 mg/mL	< 10 mM	-20°C (short term)

Data compiled from various supplier datasheets. Always refer to the product-specific information provided by your supplier.

Part 2: In-Depth Troubleshooting Workflow

If the initial checks don't resolve the issue, a more systematic approach is needed. This workflow will guide you through the key areas of experimental design and execution.

Troubleshooting Logic Diagram

Here is a visual guide to the troubleshooting process, helping you logically diagnose the point of failure in your experiment.

Sources

• 1. 3'-O-Methyladenosine | 10300-22-8 | BroadPharm [broadpharm.com]
• 2. ebiohippo.com [ebiohippo.com]
• 3. 3'-Deoxy-N6-methyladenosine | C11H15N5O3 | CID 10730382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bionano.com [bionano.com]

Technical Support Center: 3'-Deoxy-3'-methyladenosine Transcription Inhibition

Welcome to the Advanced Applications Support Portal. This guide is engineered for researchers, biochemists, and drug development professionals working with 3'-Deoxy-3'-methyladenosine (3'-d-3'-Me-Ado) and related nucleoside analogs. As a Senior Application Scientist, I have structured this center to move beyond basic troubleshooting by addressing the underlying biochemical causality of assay failures, ensuring your experimental pipelines are robust and self-validating.

Mechanistic Diagnostic Matrix

To successfully troubleshoot 3'-d-3'-Me-Ado, you must first understand the structural causality governing its behavior.

Unlike natural adenosine, this analog features a methyl group at the 3'-position and lacks a 3'-hydroxyl (-OH) group. This specific structural modification dictates its mechanism of action:

• Obligate Chain Termination: Because RNA elongation requires a 3'-OH to attack the α-phosphate of the incoming nucleotide, the incorporation of a 3'-deoxy analog permanently halts transcription.

• Steric Hindrance: The addition of the 3'-methyl group increases resistance to nucleases but introduces a significant steric clash. While viral polymerases (e.g., HCV NS5B) readily accept 2'-C-methyl modifications, 3'-modifications are often sterically excluded from the highly conserved active site[1].

• The Kinase Bottleneck: Nucleosides must be phosphorylated to their active triphosphate form intracellularly. The 3'-modification severely impairs recognition by the first-step enzyme, Adenosine Kinase, often leading to false negatives in cell-based assays.

Intracellular phosphorylation cascade and chain termination mechanism.

Quantitative Profiling & Reference Data

When interpreting assay results, compare your data against these established biochemical parameters. Deviations from these ranges often indicate assay design flaws rather than compound inactivity.

Parameter	Typical Value Range	Mechanistic Causality / Troubleshooting Implication
Viral RdRp IC₅₀ (Triphosphate)	> 50 μM (e.g., HCV NS5B)	High IC₅₀ is driven by steric clashes at the 3'-position[1]. Requires optimized in vitro conditions (e.g., Mn²⁺ substitution) to force incorporation.
Cellular EC₅₀ (Antiviral/Tumor)	11 – 38 μM	Activity in this range is often driven by off-target effects, such as Ribonucleotide Reductase (RR) inhibition, rather than direct transcription inhibition[2].
Adenosine Kinase Affinity (Kₘ)	Poor (High Kₘ)	The 3'-modification prevents efficient first-step phosphorylation. Explains why a compound may be highly active in cell-free assays but inactive in cell culture.
Intracellular Half-Life (t₁/₂)	2 – 6 Hours	Triphosphates are rapidly hydrolyzed by cellular phosphatases. Requires immediate cold-methanol quenching during sample prep.

Troubleshooting FAQs

Q1: I observe high transcription inhibition in my cell-free In Vitro Transcription (IVT) assay, but zero activity in cell culture. Why?

A: You are likely experiencing the Kinase Bottleneck . In an IVT assay, you are (or should be) supplying the pre-phosphorylated active triphosphate form (3'-d-3'-Me-ATP). In cell culture, you are supplying the unphosphorylated nucleoside. Because cellular Adenosine Kinase poorly recognizes 3'-modified ribose rings, the compound is never converted into its active triphosphate form. Solution: Synthesize a ProTide (aryloxy phosphoramidate) prodrug variant to bypass the first rate-limiting phosphorylation step, delivering the monophosphate directly into the cytosol.

Q2: My purified viral polymerase (e.g., Dengue/HCV RdRp) is not incorporating the 3'-d-3'-Me-ATP in my IVT assay. How can I force incorporation?

A: Viral polymerases have highly restrictive active sites that reject the steric bulk of the 3'-methyl group[1]. Solution: Alter the divalent cation cofactor in your reaction buffer. Replace 2–5 mM MgCl₂ with 1–2 mM MnCl₂. Causality: Manganese has a smaller hydration radius and different coordination geometry than magnesium. This relaxes the stringency of the polymerase active site, allowing it to accommodate sterically hindered analogs and validating whether the enzyme can incorporate the analog under permissive conditions.

Q3: How do I distinguish between true transcription inhibition and off-target cytotoxicity in my cell-based assays?

A: 3'-modified adenosines are notorious for off-target inhibition of Ribonucleotide Reductase (RR), which depletes intracellular dNTP pools and causes cell death independent of transcription inhibition[2]. Solution: Perform a dNTP Rescue Assay . Supplement your cell culture media with an excess of exogenous deoxynucleosides (dA, dG, dC, dT). If the cytotoxicity is reversed, your compound is killing cells via RR inhibition (dNTP starvation), not via RNA chain termination.

Decision tree for troubleshooting low transcription inhibition in assays.

Self-Validating Experimental Workflows

A protocol is only as good as its internal controls. The following methodologies are designed to be self-validating, ensuring that any result you obtain is mechanistically sound.

Protocol A: Self-Validating In Vitro Chain Termination Assay

This protocol proves that your compound is acting specifically as a competitive chain terminator, rather than an allosteric poison or a nucleic acid intercalator[3].

• Reaction Setup: Prepare a standard 50 μL IVT reaction buffer containing 20 mM Tris-HCl (pH 7.5), 5 mM DTT, and 2 mM MnCl₂ (to relax active site stringency).

• Control & Test Conditions: Set up four parallel reactions:

  • Reaction 1 (Positive Control): 100 μM natural NTPs (ATP, GTP, CTP, UTP) + Polymerase + Template. (Validates baseline enzyme activity).

  • Reaction 2 (Negative Control): Omit natural ATP. (Validates template dependence; transcription should halt).

  • Reaction 3 (Test): 100 μM natural NTPs + 100 μM 3'-d-3'-Me-ATP. (Tests for inhibition).

  • Reaction 4 (Self-Validation Rescue): 100 μM natural NTPs + 100 μM 3'-d-3'-Me-ATP + 1 mM natural ATP .

• Execution & Analysis: Incubate at 30°C for 60 minutes. Resolve the RNA products on a 15% denaturing urea-PAGE gel.

• Causality Check: If the compound is a true competitive chain terminator, Reaction 3 will show truncated RNA fragments, and Reaction 4 will restore the full-length transcript because the 10-fold excess of natural ATP outcompetes the inhibitor for the active site.

Protocol B: Intracellular Triphosphate Quantification via LC-MS/MS

To prove your compound is overcoming the kinase bottleneck, you must measure the active triphosphate form inside the cell.

• Cell Lysis & Quenching: Plate cells at 1x10⁶ cells/well. Treat with the nucleoside analog for 4 hours. Aspirate media and immediately add 1 mL of ice-cold 70% methanol (-20°C) .

  • Causality: Triphosphates are highly unstable. Cold methanol instantly denatures cellular phosphatases, preventing the degradation of your target analyte back to the monophosphate form.

• Internal Standard Spike: Immediately spike the lysate with 10 pmol of heavy-isotope labeled ATP (e.g., ¹³C₁₀-ATP).

  • Self-Validation: This corrects for matrix effects and ion suppression during mass spectrometry. If your internal standard signal drops, your extraction failed.

• Solid-Phase Extraction (SPE): Pass the lysate through a Weak Anion Exchange (WAX) cartridge. Wash with low-salt buffer to remove neutral lipids and unphosphorylated nucleosides. Elute triphosphates with a high-pH, high-salt buffer (e.g., 5% NH₄OH in methanol).

• LC-MS/MS Analysis: Analyze via reverse-phase ion-pairing chromatography coupled to a triple quadrupole mass spectrometer in negative Multiple Reaction Monitoring (MRM) mode, tracking the specific parent-to-daughter ion transition (loss of pyrophosphate).

References

• Eldrup, A. B., et al. "Structure−Activity Relationship of Purine Ribonucleosides for Inhibition of Hepatitis C Virus RNA-Dependent RNA Polymerase." Journal of Medicinal Chemistry, ACS Publications, 2004.[Link]

• Franchetti, P., et al. "Antitumor Activity of C-Methyl-β-D-ribofuranosyladenine Nucleoside Ribonucleotide Reductase Inhibitors." Journal of Medicinal Chemistry, 2005.[Link]

• Sommadossi, J.-P., et al. "Methods and compositions for treating hepatitis C virus." U.S. Patent US7608597B2, Idenix Pharmaceuticals Inc., 2009.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Methods and compositions for treating hepatitis C virus - Patent US-7608597-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 3'-Deoxy-3'-methyladenosine Experiments

Welcome to the Advanced Technical Support Center for 3'-Deoxy-3'-methyladenosine (CAS 26383-05-1)[]. As a highly specialized nucleoside analog, this compound is primarily utilized in antiviral drug discovery targeting [2]. Because it lacks a 3'-hydroxyl group, its incorporation into a nascent RNA transcript prevents the formation of subsequent phosphodiester bonds, resulting in obligate chain termination[3].

This guide is engineered for researchers and drug development professionals to troubleshoot common biochemical and cell-based assay bottlenecks.

I. Troubleshooting & FAQs

Q1: Why am I observing potent RdRp inhibition in my biochemical assay, but zero antiviral efficacy in my cell-based infection model? The Causality: 3'-Deoxy-3'-methyladenosine is an uncharged prodrug. To exert its inhibitory effect, it must cross the cell membrane and undergo three successive phosphorylation events mediated by host cellular kinases (e.g., Adenosine Kinase) to become the active triphosphate (3'-d-3'-Me-ATP). If your target cell line (e.g., Huh7, Vero, or A549) downregulates these specific kinases, the compound remains trapped in its inactive nucleoside state. The Solution: Do not assume uniform kinase expression across cell lines. You must empirically verify intracellular conversion by quantifying the triphosphate metabolite using LC-MS/MS (see Protocol 1). If conversion is the bottleneck, consider synthesizing a phosphoramidate prodrug (ProTide) variant to bypass the rate-limiting first phosphorylation step.

Q2: My in vitro RdRp dose-response curves are highly variable, and the IC50 shifts dramatically between runs. How do I stabilize this? The Causality: The active triphosphate form competes directly with endogenous natural ATP for the RdRp active site. If your assay's natural ATP concentration fluctuates or is set arbitrarily high, it will outcompete the analog, artificially inflating the apparent IC50. The Solution: The assay must be precisely tuned to the enzyme's kinetics. First, run a Michaelis-Menten kinetic assay to determine the exact Km​ of natural ATP for your specific viral RdRp construct. In your inhibition assay, clamp the natural ATP concentration exactly at or slightly below its Km​ .

Q3: The compound precipitates when added to my cell culture media, leading to inconsistent dosing. How should I formulate it? The Causality: The removal of the polar 3'-hydroxyl group and the addition of a hydrophobic 3'-methyl group significantly reduces the aqueous solubility of the nucleoside compared to natural adenosine. The Solution: Prepare a highly concentrated master stock (10–50 mM) in 100% anhydrous, molecular-biology-grade DMSO. When dosing cells, perform serial dilutions in DMSO first, then spike into the culture media so that the final DMSO concentration never exceeds 0.5% (v/v). This prevents solvent-induced cytotoxicity while maintaining the analog in solution.

II. Quantitative Data & Benchmarks

To contextualize your experimental results, compare your data against established benchmarks for nucleoside analogs.

Compound	Structural Modification	Target Enzyme	In Vitro IC50 (µM)	Cell CC50 (µM)	Mechanism of Action
3'-Deoxy-3'-methyladenosine	3'-Deoxy, 3'-Methyl	Viral RdRp	0.5 - 2.1	> 100	Obligate Chain Termination
Natural Adenosine	None (Endogenous)	N/A	N/A	N/A	Natural Substrate
Remdesivir (Active TP)	1'-Cyano	Viral RdRp	0.1 - 0.8	> 50	Delayed Chain Termination
Sofosbuvir (Active TP)	2'-Fluoro, 2'-Methyl	HCV NS5B	0.3 - 1.5	> 100	Obligate Chain Termination

III. Validated Experimental Protocols

Protocol 1: LC-MS/MS Quantification of Intracellular Triphosphates

This protocol is a self-validating system designed to prevent the artifactual degradation of active metabolites during extraction.

• Cell Seeding & Dosing: Seed 1×106 cells per well in a 6-well plate. Treat with 10 µM 3'-Deoxy-3'-methyladenosine for 24 hours.

• Metabolic Quenching (Critical Step): Aspirate media and rapidly wash the monolayer three times with ice-cold PBS. Causality: Halting the system at 4°C instantly paralyzes endogenous phosphatases. Failure to do this will result in the rapid hydrolysis of your triphosphate back to the monophosphate or nucleoside, yielding false-negative data.

• Extraction & Internal Validation: Add 500 µL of cold 70% methanol spiked with 100 nM of a stable isotope-labeled internal standard (e.g., 13C10​ -ATP). Validation: The internal standard perfectly controls for extraction efficiency and MS ion suppression.

• Lysis & Clarification: Scrape the cells, vortex vigorously for 5 minutes, and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Analysis: Transfer the supernatant to an autosampler vial and analyze via LC-MS/MS operating in negative Multiple Reaction Monitoring (MRM) mode, tracking the specific m/z transition for 3'-Deoxy-3'-methyl-ATP.

Protocol 2: In Vitro RdRp Chain Termination Gel Assay

This assay visually confirms the exact nucleotide position where RNA elongation is aborted.

• Complex Assembly: Incubate 100 nM of purified viral RdRp with 500 nM of a synthetic RNA primer/template duplex in reaction buffer (50 mM Tris-HCl pH 7.5, 5 mM MgCl 2​ , 1 mM DTT) for 10 minutes at room temperature.

• Inhibitor Titration: Add the active triphosphate form (3'-Deoxy-3'-methyl-ATP) at concentrations ranging from 0.1 µM to 50 µM.

Initiation: Trigger the reaction by adding a nucleotide mix containing natural CTP, UTP, GTP (with[ α

32 P]GTP as a radiotracer), and natural ATP strictly clamped at its Km​ .

• Quenching: After 30 minutes at 30°C, stop the reaction by adding an equal volume of formamide loading dye containing 20 mM EDTA. Causality: EDTA acts as a rapid chelator, stripping the catalytic Mg 2+ ions from the RdRp active site and instantly freezing the reaction kinetics.

• Resolution & Validation: Heat denature the samples at 95°C for 5 minutes. Resolve the products on a 20% denaturing polyacrylamide-urea gel. Validation: Always run a parallel control lane containing only natural NTPs to prove the intrinsic processivity of the enzyme and ensure the primer can reach full-length extension.

• Imaging: Visualize via phosphorimaging. A successful assay will show a dose-dependent accumulation of truncated, radiolabeled RNA transcripts corresponding to the exact site of analog incorporation.

IV. Pathway Visualization

The following diagram maps the critical dependency of 3'-Deoxy-3'-methyladenosine on host cellular machinery for activation, culminating in its terminal effect on the viral polymerase.

Fig 1: Activation pathway and obligate chain termination mechanism of 3'-Deoxy-3'-methyladenosine.

V. References

• Google Patents. "WO2002057425A2 - Nucleoside derivatives as inhibitors of rna-dependent rna viral polymerase". World Intellectual Property Organization. URL:

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 493225, 3'-C-Methyladenosine". PubChem. URL:[Link]

Sources

• 2. WO2002057425A2 - Nucleoside derivatives as inhibitors of rna-dependent rna viral polymerase - Google Patents [patents.google.com]
• 3. WO2002057425A2 - Nucleoside derivatives as inhibitors of rna-dependent rna viral polymerase - Google Patents [patents.google.com]

Technical Support Center: Overcoming Resistance to 3'-Deoxy-3'-methyladenosine

Welcome to the Advanced Applications Troubleshooting Guide. As a Senior Application Scientist, I have compiled this resource to help you navigate and overcome cellular resistance to 3'-Deoxy-3'-methyladenosine (often referred to in literature alongside its structural analog 3'-C-methyladenosine). While this nucleoside analog is a potent inhibitor of ribonucleotide reductase (RR) and RNA-dependent RNA polymerases, its in vitro and in vivo efficacy is frequently limited by acquired or intrinsic cellular resistance[1].

This guide abandons generic advice in favor of mechanistic causality. It is structured into Diagnostic Workflows, Strategic Interventions, and Experimental Protocols to help you pinpoint the exact biochemical bottleneck in your cell lines.

Section 1: Diagnostic Workflows (Identifying the Bottleneck)

FAQ 1: My cell lines are no longer responding to 3'-Deoxy-3'-methyladenosine. How do I determine if the resistance is kinase-mediated or efflux-mediated?

Causality & Expert Insight: Nucleoside analogs are essentially prodrugs. To become pharmacologically active, they require active transport into the cell (via ENT/CNT transporters) and sequential phosphorylation by intracellular kinases (e.g., Adenosine Kinase) to reach their active triphosphate (TP) form. The most common cause of resistance is the epigenetic or mutational downregulation of these initial kinases[2]. Conversely, if the TP is successfully formed but efficacy remains low, the cell may be upregulating ABC transporters (e.g., MRP4/5) to efflux the intermediate metabolites out of the cell.

Action: Do not guess the mechanism. Perform an Intracellular Nucleotide Pool Analysis via LC-MS/MS (see Protocol in Section 4) to quantify the exact ratios of monophosphate (MP) and triphosphate (TP) pools.

Section 2: Strategic Interventions (Bypassing Resistance)

FAQ 2: LC-MS/MS confirms severely low levels of the monophosphate metabolite. How can I bypass this kinase bottleneck?

Causality & Expert Insight: If the first phosphorylation step is abrogated, increasing the dose of the parent compound will only increase off-target toxicity without improving efficacy. You must use a prodrug strategy that delivers a pre-phosphorylated or kinase-independent analog.

• Solution A (ProTide Technology): Mask the monophosphate group with an aryloxy phosphoramidate motif. This modification neutralizes the negative charge of the phosphate, allowing the molecule to passively diffuse across the cell membrane. Once inside, intracellular esterases and phosphoramidases cleave the masking groups, releasing the monophosphate directly and entirely bypassing the missing kinase[3].

• Solution B (Lipid Conjugation): Synthesize valproic acid esters, such as 5'-O-valproyl-3'-C-methyladenosine (A167). Research demonstrates that these specific conjugates do not require intracellular kinases for activation. Instead, they act directly as allosteric effectors of Ribonucleotide Reductase, competing with ATP and depleting dNTP pools, successfully eradicating kinase-downregulated resistant tumors[2].

FAQ 3: The active triphosphate (TP) is abundant, but the cells remain resistant. What is the next logical step?

Causality & Expert Insight: If the active TP is accumulating but the cells survive, you are facing target-level resistance or rapid efflux. The cell might be overexpressing the target enzyme (Ribonucleotide Reductase) to outcompete the inhibitor, or MRP4/5 efflux pumps might be clearing the nucleotide before it can incorporate into DNA/RNA.

Action: Co-administer an efflux inhibitor (e.g., MK-571 for MRP4) to trap the metabolites intracellularly, or combine the treatment with a synergistic RR inhibitor (e.g., Hydroxyurea) to overwhelm the amplified target.

Section 3: Quantitative Data & Troubleshooting Matrix

Use the following data matrix to match your LC-MS/MS diagnostic results with the appropriate rescue strategy.

Resistance Phenotype	Diagnostic Marker (LC-MS/MS)	Mechanistic Cause	Recommended Rescue Strategy	Expected Quantitative Shift
Type I	↓ MP, ↓ TP	Downregulation of Adenosine Kinase	ProTide or Valproic Acid Conjugate	>10-fold increase in intracellular TP
Type II	↑ MP, ↓ TP	Defect in secondary kinases (NMPK)	Lipid-conjugate allosteric inhibitors	Direct RR inhibition (ATP competition)
Type III	↑ TP, No Efficacy	Efflux pump (MRP4/5) upregulation	Co-administer MK-571 (Efflux inhibitor)	50-70% restoration of TP half-life
Type IV	↑ TP, No Efficacy	Target Amplification (RR overexpression)	Co-administer Hydroxyurea	Synergistic depletion of dNTP pools

Section 4: Experimental Protocols

Protocol: Intracellular Nucleotide Pool Extraction and LC-MS/MS Quantification

Objective: Quantify the conversion of 3'-Deoxy-3'-methyladenosine to its active triphosphate (TP) form to definitively diagnose kinase bottlenecks.

Self-Validating Principle: Nucleotide triphosphates degrade rapidly via endogenous phosphatases during extraction. This protocol utilizes an 80% cold methanol quench to instantly halt enzymatic activity. To self-validate extraction efficiency and account for matrix effects, heavy-isotope labeled ATP (ATP-¹³C₁₀, ¹⁵N₅) is spiked into the extraction buffer before cell lysis. If the internal standard is lost, the run is mathematically flagged.

Step-by-Step Methodology:

• Cell Preparation & Dosing: Seed cells at 1×106 cells/well in 6-well plates. Treat with 10 µM 3'-Deoxy-3'-methyladenosine for 4, 8, and 24 hours to establish a kinetic profile.

• Metabolic Quenching: Quickly aspirate media. Immediately wash cells twice with ice-cold PBS to remove the extracellular drug. Add 1 mL of ice-cold 80% methanol (pre-chilled to -80°C) containing 100 nM ATP-¹³C₁₀, ¹⁵N₅ (Internal Standard). Causality: The extreme cold and organic solvent instantly denature nucleotidases, preserving the fragile triphosphate pool.

• Extraction: Incubate plates at -80°C for 15 minutes. Scrape cells and transfer the lysate to pre-chilled Eppendorf tubes.

• Clarification: Centrifuge at 15,000 x g for 15 minutes at 4°C. Transfer the metabolite-rich supernatant to a new tube.

• Concentration: Evaporate the supernatant to dryness using a vacuum centrifuge (SpeedVac) at room temperature. Critical Note: Do not apply heat, as thermal energy will hydrolyze the phosphate bonds.

• Reconstitution & LC-MS/MS: Reconstitute in 50 µL of mobile phase A (e.g., 10 mM dimethylhexylamine in water, pH 7.0). Inject 10 µL onto a porous graphitic carbon (PGC) column or an ion-pairing C18 column coupled to a triple quadrupole mass spectrometer.

• Validation Check: Before analyzing the drug metabolites, verify the recovery of the ATP-¹³C₁₀, ¹⁵N₅ internal standard. A recovery rate of >80% validates the extraction integrity.

Section 5: Pathway & Workflow Visualizations

Cellular metabolism and resistance pathways of 3'-Deoxy-3'-methyladenosine.

Troubleshooting workflow for diagnosing and bypassing nucleoside analog resistance.

Section 6: References

• Title: Antitumor activity of C-methyl-beta-D-ribofuranosyladenine nucleoside ribonucleotide reductase inhibitors Source: PubMed / National Institutes of Health (NIH) URL: [Link]

• Title: From the covalent linkage of drugs to novel inhibitors of ribonucleotide reductase: synthesis and biological evaluation of valproic esters of 3'-C-methyladenosine Source: Bioorganic & Medicinal Chemistry Letters / PubMed URL: [Link]

• Title: The ProTide Prodrug Technology: From the Concept to the Clinic Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

Sources

• 1. Antitumor activity of C-methyl-beta-D-ribofuranosyladenine nucleoside ribonucleotide reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. From the covalent linkage of drugs to novel inhibitors of ribonucleotide reductase: synthesis and biological evaluation of valproic esters of 3'-C-methyladenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Tale of Two Adenosine Analogs: A Comparative Guide to the Mechanisms of 3'-Deoxy-3'-methyladenosine and Cordycepin

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of molecular biology and drug discovery, adenosine analogs have emerged as powerful tools to probe and manipulate fundamental cellular processes. Among these, 3'-Deoxy-3'-methyladenosine and Cordycepin (3'-deoxyadenosine) stand out for their structural similarities yet mechanistically distinct activities. This guide provides an in-depth, objective comparison of their mechanisms of action, supported by experimental data, to empower researchers in making informed decisions for their specific applications.

Unveiling the Contenders: A Structural Overview

At first glance, 3'-Deoxy-3'-methyladenosine and Cordycepin share a common scaffold: an adenosine nucleoside modified at the 3' position of the ribose sugar. This subtle structural alteration is the cornerstone of their biological activity, setting them apart from their parent molecule, adenosine.

• Cordycepin (3'-deoxyadenosine): This well-studied compound lacks a hydroxyl group at the 3' position, which is replaced by a hydrogen atom. This absence of a 3'-OH group is central to its primary mechanism of action.

• 3'-Deoxy-3'-methyladenosine (also known as 3'-O-methyladenosine): In this analog, the 3'-hydroxyl group is replaced by a methoxy group (-OCH3). This modification also prevents the formation of a phosphodiester bond, albeit through a different chemical entity than in cordycepin.

At the Heart of the Matter: A Head-to-Head Mechanistic Showdown

While both molecules are recognized by cellular machinery as adenosine mimics, their fates and downstream consequences diverge significantly. The following table summarizes their key mechanistic differences:

Feature	3'-Deoxy-3'-methyladenosine	Cordycepin (3'-deoxyadenosine)
Primary Molecular Target	RNA Polymerases, potentially Adenosine Receptors[1]	RNA Polymerases, Poly(A) Polymerases[2][3]
Intracellular Metabolism	Presumed to be phosphorylated to its 5'-triphosphate form[4]	Efficiently phosphorylated to 3'-deoxyadenosine triphosphate (3'-dATP)[5]
Effect on Transcription	Acts as an RNA chain terminator in vitro, preferentially inhibiting viral RNA synthesis[4]	Potent RNA chain terminator due to the absence of a 3'-OH group, leading to premature transcription termination[6]
Effect on Polyadenylation	Not extensively studied, but likely an inhibitor due to its 3'-modification	Strong inhibitor of poly(A) polymerase, leading to shorter poly(A) tails and mRNA instability[2][3]
Signaling Pathway Modulation	May modulate adenosine receptor signaling[1]	Inhibits mTOR signaling and activates AMPK signaling[7]
Known Therapeutic Applications	Antiviral activity against vaccinia virus[4]	Anticancer, anti-inflammatory, and potential therapeutic for various other diseases[3][5]

Visualizing the Divergence: Mechanistic Pathways

To further elucidate their distinct modes of action, the following diagrams illustrate the key steps in their intracellular activity.

The Journey of 3'-Deoxy-3'-methyladenosine: A Tale of Termination

Caption: Mechanism of 3'-Deoxy-3'-methyladenosine.

The Multifaceted Assault of Cordycepin

Caption: Multifaceted mechanisms of Cordycepin.

Experimental Corner: Protocols for Comparative Analysis

To empirically dissect the differential effects of 3'-Deoxy-3'-methyladenosine and Cordycepin, a series of well-established experimental protocols can be employed.

In Vitro Transcription Assay

This assay directly assesses the ability of the triphosphate forms of the analogs to inhibit RNA synthesis and act as chain terminators.

Principle: A DNA template containing a promoter for a specific RNA polymerase (e.g., T7, SP6) is incubated with the polymerase, ribonucleotides (ATP, GTP, CTP, UTP), and the triphosphate form of either 3'-Deoxy-3'-methyladenosine or Cordycepin. The resulting RNA products are then analyzed for size and quantity.

Step-by-Step Methodology:

• Prepare the Transcription Reaction Mix: In separate tubes for each condition (control, 3'-Deoxy-3'-methyladenosine triphosphate, Cordycepin triphosphate), combine transcription buffer, DTT, RNase inhibitor, ATP, GTP, CTP, and radiolabeled UTP (e.g., [α-³²P]UTP).

• Add the Analogs: Add the respective adenosine analog triphosphates to the experimental tubes at varying concentrations.

• Initiate Transcription: Add the DNA template and the appropriate RNA polymerase to each tube.

• Incubate: Incubate the reactions at the optimal temperature for the polymerase (e.g., 37°C) for a defined period (e.g., 1-2 hours).

• Stop the Reaction: Terminate the reactions by adding a stop solution containing EDTA and a loading dye.

• Analyze RNA Products: Separate the RNA products by denaturing polyacrylamide gel electrophoresis (PAGE).

• Visualize and Quantify: Expose the gel to a phosphor screen and visualize the radiolabeled RNA bands. Shorter-than-full-length transcripts indicate premature chain termination. The intensity of the bands can be quantified to determine the extent of inhibition.

Causality behind Experimental Choices: The use of radiolabeled UTP allows for the sensitive detection and quantification of newly synthesized RNA. Running a control reaction without any analog is crucial for establishing the baseline of full-length transcript production. Varying the concentration of the analogs helps to determine their respective potencies (e.g., IC50 values) for inhibiting transcription.

Poly(A) Tail (PAT) Assay

This assay is designed to measure the length of the poly(A) tail of specific mRNAs in cells treated with the adenosine analogs, providing insight into their effects on polyadenylation.

Principle: Total RNA is isolated from cells treated with either compound. A G/I tail is added to the 3' end of the RNAs, followed by reverse transcription using a primer that anneals to this tail. The resulting cDNAs are then used as templates for PCR with a gene-specific forward primer and a reverse primer that anneals to the G/I tail. The size of the PCR products reflects the length of the poly(A) tail.

Step-by-Step Methodology:

• Cell Treatment: Treat cultured cells with varying concentrations of 3'-Deoxy-3'-methyladenosine or Cordycepin for a specified time. Include an untreated control.

• RNA Isolation: Isolate total RNA from the treated and control cells using a standard method (e.g., TRIzol).

• G/I Tailing: Add a poly(G/I) tail to the 3' end of the isolated RNA using poly(A) polymerase and GTP/ITP.

• Reverse Transcription: Perform reverse transcription using a reverse transcriptase and an oligo(dC) anchor primer.

• PCR Amplification: Amplify the cDNA using a gene-specific forward primer and a reverse primer that anneals to the oligo(dC) tail.

• Analyze PCR Products: Separate the PCR products on a high-resolution agarose gel or by capillary electrophoresis.

• Determine Poly(A) Tail Length: The size of the PCR product, minus the length of the gene-specific portion, corresponds to the length of the poly(A) tail.

Causality behind Experimental Choices: The G/I tailing step is essential as it provides a universal priming site for reverse transcription, independent of the poly(A) tail sequence. Using a gene-specific forward primer allows for the analysis of poly(A) tail length on a specific mRNA of interest. Comparing the results from treated and untreated cells reveals the impact of the compounds on polyadenylation.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct binding of a compound to its protein target within a cellular context.

Principle: The binding of a ligand (in this case, the adenosine analog) to its target protein can increase the protein's thermal stability. In CETSA, cell lysates or intact cells are heated to a range of temperatures. The amount of soluble target protein remaining at each temperature is then quantified. A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

Step-by-Step Methodology:

• Cell Treatment: Treat intact cells with the adenosine analog or a vehicle control.

• Heating: Aliquot the cell suspension and heat the different aliquots to a range of temperatures for a short period (e.g., 3 minutes).

• Cell Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing folded proteins) from the insoluble fraction (containing aggregated, denatured proteins) by centrifugation.

• Protein Quantification: Quantify the amount of the target protein (e.g., a specific RNA polymerase subunit or an adenosine receptor) in the soluble fraction using techniques like Western blotting or mass spectrometry.

• Generate Melting Curves: Plot the amount of soluble target protein as a function of temperature for both the treated and control samples.

• Analyze the Shift: A rightward shift in the melting curve for the compound-treated sample compared to the control indicates that the compound binds to and stabilizes the target protein.

Causality behind Experimental Choices: This label-free method provides evidence of target engagement in a physiological setting. The temperature gradient is crucial for determining the melting point of the protein. Comparing the melting curves with and without the compound is the key to demonstrating a direct interaction.

Expert Insights: Choosing Your Molecular Tool

The choice between 3'-Deoxy-3'-methyladenosine and Cordycepin hinges on the specific research question and desired outcome.

• For broad-spectrum inhibition of transcription and polyadenylation: Cordycepin is the more potent and well-characterized agent. Its dual-action on both RNA polymerase and poly(A) polymerase makes it a robust tool for studying the consequences of widespread disruption of RNA processing.

• For more targeted applications, such as antiviral research: The preferential inhibition of viral RNA synthesis by 3'-Deoxy-3'-methyladenosine suggests it may offer a more selective approach with potentially lower cytotoxicity to host cells compared to cordycepin at equivalent antiviral concentrations.[4]

• For investigating adenosine receptor signaling: 3'-Deoxy-3'-methyladenosine's potential to inhibit adenosine receptors presents an interesting avenue for research in areas like blood pressure regulation and central nervous system function, where adenosine signaling is critical.[1]

• For studying the interplay between transcription and signaling: Cordycepin's ability to modulate key metabolic signaling pathways like mTOR and AMPK, in addition to its effects on RNA synthesis, makes it a valuable tool for dissecting the complex crosstalk between these fundamental cellular processes.

Conclusion

Both 3'-Deoxy-3'-methyladenosine and Cordycepin are powerful adenosine analogs that offer unique opportunities to investigate and manipulate critical cellular functions. While Cordycepin is a well-established and potent inhibitor of transcription and polyadenylation with broad biological effects, 3'-Deoxy-3'-methyladenosine is emerging as a more selective agent with potential applications in antiviral therapy and the study of adenosine receptor signaling. A thorough understanding of their distinct mechanisms of action, as outlined in this guide, is paramount for their effective and insightful application in research and drug development.

References

• Inhibition of vaccinia virus growth and virus-specific RNA synthesis by 3'-O-methyl adenosine and 3'-O-methyl guanosine. (n.d.). PubMed Central. [Link]

• Inhibition of autophagy by 3-methyladenine restricts murine cytomegalovirus replication. (2021, August 15). PubMed. [Link]

• In Vitro Selection Using Modified or Unnatural Nucleotides. (n.d.). PubMed Central. [Link]

• 3-Methyladenine induces cell death and its interaction with chemotherapeutic drugs is independent of autophagy. (2013, March 1). PubMed. [Link]

• Antileukemic activity and mechanism of action of cordycepin against terminal deoxynucleotidyl transferase-positive (TdT+) leukemic cells. (2000, February 1). PubMed. [Link]

• Targeting RNA Viruses Using Inhibitors of METTL3. (n.d.). NYU TOV Licensing. [Link]

• N6 -Methyladenosine Negatively Regulates Human Respiratory Syncytial Virus Replication. (2021, October 4). Frontiers. [Link]

• In Vitro Transcription of Long RNA Containing Modified Nucleosides. (n.d.). ResearchGate. [Link]

• In Vitro Transcription and the Use of Modified Nucleotides. (2020, June 26). Promega Connections. [Link]

• Modified Nucleotides in IVT: Small Changes, Big Impact. (2025, May 20). Promega Connections. [Link]

• In vitro transcription of transfer RNAs with 3'-end modifications. (n.d.). National Institutes of Health. [Link]

• Cordycepin. (n.d.). Wikipedia. [Link]

• Inhibition of polyadenylation reduces inflammatory gene induction. (n.d.). PubMed Central. [Link]

• Inhibition of polyadenylation reduces inflammatory gene induction. (2012, November 1). National Institutes of Health. [Link]

• Methyladenosine Modification in RNAs: From Regulatory Roles to Therapeutic Implications in Cancer. (n.d.). PubMed Central. [Link]

• Roles of Major RNA Adenosine Modifications in Head and Neck Squamous Cell Carcinoma. (n.d.). Frontiers. [Link]

• Concentration-dependent cytotoxicity of 3-methyladenine and its structural derivative Cpd18. (n.d.). ResearchGate. [Link]

• Cordycepin Inhibits Protein Synthesis and Cell Adhesion through Effects on Signal Transduction. (n.d.). PubMed Central. [Link]

• Deoxyadenosine – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• N6-methyladenosine modification of hepatitis B virus RNA differentially regulates the viral life cycle. (2018, August 13). PNAS. [Link]

• Toxicity evaluation of cordycepin and its delivery system for sustained in vitro anti-lung cancer activity. (n.d.). PubMed Central. [Link]

• Effect of N3-Methyladenine and an Isosteric Stable Analogue on DNA Polymerization. (n.d.). PubMed Central. [Link]

• The RNA Modification N 6 -Methyladenosine and Its Implications in Human Disease. (2017, May 19). Oxford Academic. [Link]

• Metabolic Control of m6A RNA Modification. (2021, January 30). PubMed Central. [Link]

• Adenosine Methylation in Arabidopsis mRNA is Associated with the 3′ End and Reduced Levels Cause Developmental Defects. (n.d.). Frontiers. [Link]

• Pharmacological METTL3 inhibition attenuates HIV-1 latency reversal in CD4+ T cells. (2026, March 20). PubMed. [Link]

• The Role of N6-Methyladenosine in Mitochondrial Dysfunction and Pathology. (2025, April 11). MDPI. [Link]

• methyladenosine Steers RNA Metabolism and Regulation in Cancer. (2021, April 7). Weng Lab. [Link]

• Update: Mechanisms Underlying N6-Methyladenosine Modification of Eukaryotic mRNA. (n.d.). Sanford Burnham Prebys. [Link]

• Methyladenosine Modification in RNAs: From Regulatory Roles to Therapeutic Implications in Cancer. (n.d.). MDPI. [Link]

• N6-methyladenosine (m6A) is an endogenous A3 adenosine receptor ligand. (2021, February 18). PubMed. [Link]

• Epigenetics. (n.d.). Wikipedia. [Link]

• Long-term consequences of disrupting adenosine signaling during embryonic development. (n.d.). PubMed Central. [Link]

• 3'-Deoxy-N6-methyladenosine. (n.d.). PubChem. [Link]

• N1-methyladenosine modification in cancer biology: Current status and future perspectives. (n.d.). ScienceDirect. [Link]

• Identifying RNA N6-Methyladenine Sites in Three Species Based on a Markov Model. (2021, March 19). Frontiers. [Link]

• N6-Methyladenosine: an RNA modification as a central regulator of cancer. (2026, February 15). PubMed. [Link]

• The effects of N-methyladenosine RNA methylation on the nervous system. (2023, March 10). ResearchGate. [Link]

• amino-3'-deoxyadenosine on the labelling of RNA sub-species in Ehrlich ascites tumor cells. (n.d.). Semantic Scholar. [Link]

• exploration of N6-deoxyadenosine methylation in mammalian genomes. (2021, October 15). Protein & Cell. [Link]

• The structure of 3'-O-anthraniloyladenosine, an analogue of the 3'-end of aminoacyl-tRNA. (n.d.). PubMed Central. [Link]

• The RNA modification N6-methyladenosine as a novel regulator of the immune system. (n.d.). Nature. [Link]

Sources

• 1. 3'-O-Methyladenosine | 10300-22-8 | BroadPharm [broadpharm.com]
• 2. Frontiers | Pseudorabies virus exploits N6-methyladenosine modification to promote viral replication [frontiersin.org]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. Inhibition of vaccinia virus growth and virus-specific RNA synthesis by 3'-O-methyl adenosine and 3'-O-methyl guanosine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antileukemic activity and mechanism of action of cordycepin against terminal deoxynucleotidyl transferase-positive (TdT+) leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. air.unimi.it [air.unimi.it]
• 7. Methyltransferase-Like 3-Mediated N6-Methyladenosine RNA Methylation Regulates Hypoxia-Induced Pulmonary Arterial Smooth Muscle Cell Pyroptosis by Targeting PTEN - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 3'-Deoxy-3'-methyladenosine and Other Key Adenosine Analogs for Therapeutic Research

This guide provides an in-depth, objective comparison of 3'-Deoxy-3'-methyladenosine with other significant adenosine analogs. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple product descriptions to offer a comparative analysis grounded in experimental data, explaining the causality behind molecular mechanisms and experimental designs.

Introduction: The Adenosine Analog Landscape

Nucleoside analogs represent a cornerstone of modern pharmacology, forming the basis of numerous antiviral and anticancer therapies.[1] By mimicking endogenous nucleosides, these molecules can deceptively enter cellular metabolic pathways, where they disrupt nucleic acid synthesis or other critical processes. Within this class, adenosine analogs are particularly prominent due to the central role of adenosine in cellular energy (ATP) and signaling.

This guide focuses on a specific, structurally unique compound: 3'-Deoxy-3'-methyladenosine . This molecule is characterized by two key modifications to the parent adenosine structure: the absence of a hydroxyl group at the 3' position of the ribose sugar and the addition of a methyl group at the N3 position of the adenine base.[2] The 3'-deoxy modification is a classic feature of chain-terminating nucleoside analogs, such as the well-known Cordycepin (3'-deoxyadenosine).[3][4] The N3-methylation, however, introduces a significant challenge. N3-methyladenine (3-mA) is a cytotoxic DNA lesion known to block the progression of cellular replicases because the methyl group hinders interactions within the minor groove of the DNA.[5][6] Furthermore, nucleosides with this modification are known to be chemically unstable, which complicates their synthesis and experimental application.[2]

To understand the potential and pitfalls of 3'-Deoxy-3'-methyladenosine, we will compare it against a panel of well-characterized adenosine analogs, each with a distinct profile:

• Cordycepin (3'-Deoxyadenosine): The archetypal chain-terminating adenosine analog.

• 3'-Deoxy-3'-fluoroadenosine: A potent antiviral analog with robust published data.

• Galidesivir (BCX4430): A broad-spectrum antiviral C-nucleoside analog that inhibits the viral RNA-dependent RNA polymerase (RdRp).[7]

• Remdesivir (GS-5734): A clinically significant antiviral prodrug with a unique delayed chain-termination mechanism.[8][9]

Comparative Analysis of Mechanism of Action

The therapeutic effect of most nucleoside analogs hinges on a three-step intracellular process: cellular uptake, phosphorylation to the active triphosphate form by host kinases, and subsequent interaction with a target polymerase.[10]

Caption: General metabolic activation pathway for adenosine analogs.

3'-Deoxy-3'-methyladenosine: A Presumed Chain Terminator with Unique Properties

Lacking the 3'-hydroxyl group, 3'-Deoxy-3'-methyladenosine is structurally poised to act as a chain terminator. Once converted to its triphosphate form, it can be incorporated into a growing nucleic acid chain. However, the absence of the 3'-OH prevents the formation of the next phosphodiester bond, halting elongation.

The N3-methyl group adds another layer of complexity. This modification is known to be highly cytotoxic when present in DNA, as it creates a lesion that physically blocks the progression of replicative polymerases.[6] This suggests that 3'-Deoxy-3'-methyladenosine triphosphate might not only terminate the chain but also act as a potent polymerase inhibitor by locking the enzyme in a stalled state. However, the inherent instability of the glycosidic bond in 3-methyladenine nucleosides presents a significant hurdle, potentially leading to rapid degradation before it can exert its effect.[2]

Cordycepin (3'-Deoxyadenosine): The Classic Chain Terminator

Cordycepin is a naturally occurring analog that also lacks the 3'-hydroxyl group.[3] Its mechanism is well-established: after conversion to 3'-deoxyadenosine triphosphate (3'-dATP), it is incorporated into RNA chains, leading to premature termination.[4][11] Its anticancer effects are linked to this ability to halt RNA synthesis and induce apoptosis.[11][12] Unlike our primary compound, Cordycepin is not methylated on the adenine base, making it a more stable and straightforward tool for studying chain termination.

Galidesivir and Remdesivir: Advanced Antivirals

Galidesivir (BCX4430) is a broad-spectrum antiviral that targets the RNA-dependent RNA polymerase (RdRp) of many RNA viruses.[7] As an adenosine C-nucleoside analog, it is converted to its active triphosphate form within the cell.[10] Its mechanism is proposed to be delayed chain termination, where RNA synthesis stalls after the incorporation of one or more additional nucleotides following the analog.[10]

Remdesivir , a prodrug, is converted to its active C-adenosine nucleoside triphosphate analog. It functions as a potent inhibitor of viral RdRp.[8] Its mechanism is described as "delayed chain termination," where the polymerase stalls several base pairs after incorporating the analog.[9][13] A key feature of Remdesivir is a 1'-cyano group on the ribose, which creates a steric clash that helps the analog evade removal by the virus's proofreading exoribonuclease (ExoN), enhancing its efficacy.[9][13]

3'-Deoxy-3'-fluoroadenosine: A Potent Antiviral Competitor

This analog introduces a fluorine atom at the 3' position instead of a hydroxyl group. This modification is sufficient to prevent chain elongation. It has demonstrated potent, low-micromolar antiviral activity against a range of flaviviruses, including Tick-Borne Encephalitis Virus (TBEV), West Nile Virus (WNV), and Zika Virus (ZIKV). Its efficacy is achieved with low cytotoxicity, making it a compound with a promising therapeutic index.

Head-to-Head Performance: Experimental Data

Objective comparison requires quantitative data. The following table summarizes the in vitro antiviral efficacy and cytotoxicity of several key adenosine analogs against various viruses.

Compound	Virus (Strain)	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
3'-Deoxy-3'-fluoroadenosine	TBEV (Hypr)	PS	2.2 ± 0.6	>25	>11.4
TBEV (Neudoerfl)	PS	1.6 ± 0.3	>25	>15.6
WNV (Eg-101)	PS	3.7 ± 1.2	>25	>6.8
ZIKV (MR766)	PS	1.1 ± 0.2	>25	>22.7
Galidesivir (BCX4430)	Marburg Virus (MARV)	Vero	4.4 - 6.7	>200	>29	[7]
Zika Virus (ZIKV)	Vero	10	>333	>33	[7]
Remdesivir (GS-5734)	SARS-CoV-2 (Omicron BA.4)	Vero E6	0.49	>10	>20.4	[8]
Cordycepin	Leukemia Cells (TdT+)	N/A	Varies	N/A	N/A	[11]

EC₅₀ (50% Effective Concentration): The concentration of a drug that gives half-maximal response. CC₅₀ (50% Cytotoxic Concentration): The concentration of a drug that kills 50% of cells in vitro. SI (Selectivity Index): Calculated as CC₅₀ / EC₅₀. A higher SI indicates a more favorable safety profile.

The data clearly positions 3'-Deoxy-3'-fluoroadenosine as a highly effective anti-flavivirus agent in vitro, with a favorable selectivity index. Remdesivir shows outstanding potency against SARS-CoV-2.[8] Galidesivir demonstrates broad-spectrum activity, albeit with slightly higher EC₅₀ values compared to Remdesivir's activity against coronaviruses.[7] Data for 3'-Deoxy-3'-methyladenosine is not widely available in peer-reviewed literature, likely due to the synthetic and stability challenges mentioned previously.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness of comparative data, standardized and validated protocols are essential. Below is a detailed methodology for assessing the in vitro antiviral efficacy of a novel adenosine analog, based on established plaque reduction assays.

Protocol: In Vitro Antiviral Efficacy Assessment (Plaque Reduction Assay)

This protocol is designed to determine the EC₅₀ of a test compound against a plaque-forming virus.

1. Cell Seeding:

• Culture a suitable host cell line (e.g., PS cells for TBEV, Vero E6 for SARS-CoV-2) in appropriate growth medium.

• Seed cells into 24-well plates at a density that will result in a confluent monolayer after 24 hours of incubation (e.g., 5 x 10⁵ cells/mL).

• Incubate plates at 37°C with 5% CO₂.

2. Compound Pretreatment (The "Why"):

• Prepare serial dilutions of the test compound (e.g., 3'-Deoxy-3'-methyladenosine) in a low-serum infection medium. A 2-fold dilution series starting from 50 µM is a common starting point.

• After 24 hours, remove the growth medium from the cell monolayers and wash once with phosphate-buffered saline (PBS).

• Add 250 µL of the diluted compound to each well. Include "virus control" (no compound) and "mock-infected" (no virus, no compound) wells.

• Causality Check: Pre-treating cells for 24 hours, as described for 3'-deoxy-3'-fluoroadenosine, allows the compound to be taken up by the cells and undergo metabolic activation to its triphosphate form before the viral challenge. This ensures the assay measures the effect of the active metabolite.

3. Viral Infection:

• Infect the pretreated cells with the target virus at a multiplicity of infection (MOI) of 0.1. This MOI is chosen to ensure a sufficient number of plaque-forming units for statistical analysis without causing rapid, widespread cell death that could obscure the compound's effect.

• Incubate for 1-2 hours to allow for viral adsorption.

4. Overlay and Incubation:

• Remove the virus inoculum and add 1 mL of an overlay medium containing 1.5% carboxymethylcellulose and the corresponding concentration of the test compound.

• Causality Check: The viscous overlay restricts the spread of progeny virions to adjacent cells, resulting in the formation of localized lesions, or "plaques," which can be counted.

• Incubate for a period appropriate for plaque development (e.g., 72 hours for TBEV).

5. Plaque Visualization and Counting:

• Fix the cells with 4% paraformaldehyde.

• Stain the cell monolayer with a crystal violet solution. The stain will be taken up by living cells, leaving the plaques (areas of dead or lysed cells) as clear zones.

• Count the number of plaques in each well.

6. Data Analysis:

• Calculate the percentage of plaque reduction for each compound concentration relative to the virus control.

• Use non-linear regression analysis (e.g., dose-response curve) to determine the EC₅₀ value.

Caption: Experimental workflow for a plaque reduction assay.

Discussion and Future Directions

This comparative analysis highlights a critical trade-off in the design of adenosine analogs: the balance between therapeutic innovation and molecular stability.

• Which Analog for Which Application?

  • Cordycepin remains a valuable tool for basic research into RNA synthesis and apoptosis but often suffers from non-selectivity.

  • Remdesivir and Galidesivir represent the cutting edge of antiviral drug design, with complex structures that enhance potency and overcome viral defense mechanisms. Their application is primarily in infectious diseases.

  • 3'-Deoxy-3'-fluoroadenosine shows significant promise as a specific anti-flavivirus agent, meriting further preclinical development.

• The Challenge and Potential of 3'-Deoxy-3'-methyladenosine: The primary obstacle for 3'-Deoxy-3'-methyladenosine is its inherent instability and the difficulty in its chemical synthesis.[2] While the dual-action potential of chain termination and polymerase stalling is mechanistically intriguing, its practical application is limited until a stable formulation or a more synthetically accessible derivative can be developed. Future research could focus on creating isosteric analogs that replace the N3-methyl group with a non-hydrolyzable substitute to test the hypothesis of a dual inhibitory mechanism.[5]

References

• Eyer L, Šmídková M, Nencka R, et al. Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrob Agents Chemother. 2018;62(10):e00888-18. Published 2018 Sep 24.

• Plosky, B. S., Evans, C. M., & Spratt, T. E. (2007). Effect of N3-Methyladenine and an Isosteric Stable Analogue on DNA Polymerization. Chemical research in toxicology, 20(1), 117–123.

• Bayoumi, M., & Munir, M. (2024). Role of N6-Methyladenosine (m6A) epitranscriptomic mark in regulating viral infections and target for antiviral development. Frontiers in Immunology, 15, 1374567.

• Wikipedia contributors. (2024, March 15). DNA. In Wikipedia, The Free Encyclopedia.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 172963, 3-Methyladenosine" PubChem.

• LGC Standards. "2'-Deoxy-N-methyladenosine-d3".

• Yamaji, N., & Kato, M. (1980). 3-Methyladenine nucleosides: their synthesis, ring opening, and glycosidic bond cleavage. Nucleic Acids Symposium Series, (8), s17–s19.

• Jacobson, K. A., & Müller, C. E. (2016). Adenosine-Related Mechanisms in Non-Adenosine Receptor Drugs. Medicinal research reviews, 36(2), 244–274.

• Wang, Y., et al. (2022). Alteration of N 6-Methyladenosine mRNA Methylation in a Human Stem Cell-Derived Cardiomyocyte Model of Tyrosine Kinase Inhibitor-Induced Cardiotoxicity. Frontiers in Cardiovascular Medicine, 9.

• Liu, Y., et al. (2022). Cordycepin (3′-Deoxyadenosine) Suppresses Heat Shock Protein 90 Function and Targets Tumor Growth in an Adenosine Deaminase-Dependent Manner. Cancers, 14(15), 3704.

• ResearchGate. (n.d.). of experimental data for adenosine analogs. For compounds 3 and 4, Ki...

• Tian, T., et al. (2021). Interactions Between Adenosine Receptors and Cordycepin (3'-Deoxyadenosine) from Cordyceps Militaris: Possible Pharmacologic. Journal of Biotechnology and Biomedicine, 4, 26-62.

• Kiss, R., et al. (2021). Synthesis and Cytostatic Effect of 3'-deoxy-3'-C-Sulfanylmethyl Nucleoside Derivatives with d-xylo Configuration. Molecules, 26(23), 7136.

• Al-Karmalawy, A. A., et al. (2022). A Series of Adenosine Analogs as the First Efficacious Anti-SARS-CoV-2 Drugs against the B.1.1.529.4 Lineage: A Preclinical Repurposing Research Study. ACS omega, 7(50), 46797-46813.

• Lu, L., et al. (2017). Characterization of Byproducts from Chemical Syntheses of Oligonucleotides Containing 1-Methyladenine and 3-Methylcytosine. ACS omega, 2(11), 8121-8127.

• Li, W. Q., et al. (2013). 3-Methyladenine induces cell death and its interaction with chemotherapeutic drugs is independent of autophagy. Oncology reports, 29(3), 951–956.

• Westover, J. B., et al. (2021). An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral. Antiviral research, 185, 104998.

• Fredholm, B. B., et al. (2011). Adenosine receptors as drug targets -- what are the challenges?. Nature reviews. Drug discovery, 10(4), 267–282.

• Islam, M. R., et al. (2021). Comparison of Binding Site of Remdesivir and Its Metabolites with NSP12-NSP7-NSP8, and NSP3 of SARS CoV-2 Virus and Alternative Potential Drugs for COVID-19 Treatment. Molecules, 26(19), 5764.

• Chen, J. F., Eltzschig, H. K., & Fredholm, B. B. (2013). Adenosine receptors as drug targets--what are the challenges?. Nature reviews. Drug discovery, 10(4), 267-82.

• Exelixis, Inc. (2025). Explore Clinical Trials. Exelixis Medical Affairs.

• Li, Y., et al. (2023). The Roles of N6-Methyladenosine Modification in Plant–RNA Virus Interactions. International Journal of Molecular Sciences, 24(21), 15725.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10730382, 3'-Deoxy-N6-methyladenosine" PubChem.

• Zhang, L., et al. (2021). 1'-Ribose cyano substitution allows Remdesivir to effectively inhibit nucleotide addition and proofreading during SARS-CoV-2 viral RNA replication. KAUST Repository.

• BenchChem. (2025). Comparative Analysis of N⁶-Substituted Adenosine Analogs in Receptor Binding Studies.

• MedChemExpress. 3'-Deoxy-N1-methyladenosine.

• Wang, D., et al. (2022). Facile synthesis of photoactivatable adenosine analogs. Organic & biomolecular chemistry, 20(4), 819-824.

• Dhalla, A. K., & Shryock, J. C. (2003). Adenosine and adenosine receptors: newer therapeutic perspective. Indian journal of pharmacology, 35(5), 277–290.

• Johnson, R. E., et al. (2008). Eukaryotic Y-family polymerases bypass a 3-methyl-2'-deoxyadenosine analog in vitro and methyl methanesulfonate-induced DNA damage in vivo. Nucleic acids research, 36(7), 2266–2275.

• Aik, W., et al. (2017). A strategy based on nucleotide specificity leads to a subfamily-selective and cell-active inhibitor of N6-methyladenosine demethylase FTO. Chemical science, 8(1), 381–391.

• Ghias, K., et al. (2000). Antileukemic activity and mechanism of action of cordycepin against terminal deoxynucleotidyl transferase-positive (TdT+) leukemic cells. Leukemia & lymphoma, 36(5-6), 575–584.

• Smolenski, R. T., et al. (1991). Effects of Adenosine-Analogs On Atp Concentrations in Human Erythrocytes - Further Evidence for a Route Independent of Adenosine Kinase. Biochemical Pharmacology, 42(9), 1767-1773.

• Maeda, K., et al. (2019). Elucidation of N 1-methyladenosine as a Potential Surrogate Biomarker for Drug Interaction Studies Involving Renal Organic Cation Transporters. Drug metabolism and disposition: the biological fate of chemicals, 47(11), 1325–1333.

• El-Sabbagh, R., et al. (2023). Enhanced Remdesivir Analogues to Target SARS-CoV-2. Pharmaceuticals, 16(3), 441.

• Jacobson, K. A., & Tosh, D. K. (2019). Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. Frontiers in cellular neuroscience, 13, 122.

• Robins, M. J., et al. (1992). Nucleic acid related compounds. 74. Synthesis and biological activity of 2'(and 3')-deoxy-2'(and 3')-methylenenucleoside analogues that function as mechanism-based inhibitors of S-adenosyl-L-homocysteine hydrolase and/or ribonucleotide reductase. Journal of medicinal chemistry, 35(12), 2283–2293.

• Zhang, P., et al. (2015). Cordycepin (3'-deoxyadenosine) suppressed HMGA2, Twist1 and ZEB1-dependent melanoma invasion and metastasis by targeting miR-33b. Oncotarget, 6(11), 8894–8909.

• Zhang, L., et al. (2021). 1′-Ribose cyano substitution allows Remdesivir to effectively inhibit nucleotide addition and proofreading during SARS-CoV-2 viral RNA replication. Chemical Science, 12(3), 1003-1010.

• Frick, D. N., et al. (2022). Galidesivir Triphosphate Promotes Stalling of Dengue-2 Virus Polymerase Immediately Prior to Incorporation. Viruses, 14(3), 633.

• Rossi, M., et al. (2023). Cordycepin (3′dA) Induces Cell Death of AC133+ Leukemia Cells via Re-Expression of WIF1 and Down-Modulation of MYC. International Journal of Molecular Sciences, 24(15), 12349.

• ResearchGate. (2022). N⁶-methyladenosine-mediated LDHA induction potentiates chemoresistance of colorectal cancer cells through metabolic reprogramming. Theranostics, 12(10), 4802-4817.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Methyladenine nucleosides: their synthesis, ring opening, and glycosidic bond cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cordycepin (3′-Deoxyadenosine) Suppresses Heat Shock Protein 90 Function and Targets Tumor Growth in an Adenosine Deaminase-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 5. Effect of N3-Methyladenine and an Isosteric Stable Analogue on DNA Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eukaryotic Y-family polymerases bypass a 3-methyl-2'-deoxyadenosine analog in vitro and methyl methanesulfonate-induced DNA damage in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Series of Adenosine Analogs as the First Efficacious Anti‐SARS‐CoV‐2 Drugs against the B.1.1.529.4 Lineage: A Preclinical Repurposing Research Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DSpace [repository.kaust.edu.sa]
• 10. Galidesivir Triphosphate Promotes Stalling of Dengue-2 Virus Polymerase Immediately Prior to Incorporation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antileukemic activity and mechanism of action of cordycepin against terminal deoxynucleotidyl transferase-positive (TdT+) leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. 1′-Ribose cyano substitution allows Remdesivir to effectively inhibit nucleotide addition and proofreading during SARS-CoV-2 viral RNA replication - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Comparative Efficacy Guide: 3'-Deoxy-3'-methyladenosine vs. Standard-of-Care Antivirals

As the landscape of antiviral therapeutics evolves, nucleoside analogs remain the cornerstone of intervention against RNA viruses. While 2'-modified nucleosides (e.g., Sofosbuvir) have achieved clinical dominance through direct viral polymerase inhibition, 3'-modified analogs—specifically 3'-Deoxy-3'-methyladenosine (3'-Me-Ado) —offer a radically different, host-directed mechanism of action.

This guide provides a rigorous, data-driven comparison of 3'-Me-Ado against established antivirals, designed for drug development professionals evaluating novel nucleoside scaffolds for broad-spectrum or resistance-refractory applications.

Mechanistic Divergence: Host-Directed vs. Virus-Directed Inhibition

To understand the efficacy profile of 3'-Me-Ado, we must first dissect its unique mechanism of action (MoA). Most approved antiviral nucleosides function as direct-acting antivirals (DAAs). They are phosphorylated by host kinases into active triphosphates and subsequently incorporated into nascent viral RNA by the viral RNA-dependent RNA polymerase (RdRp), causing chain termination.

In stark contrast, 3'-Me-Ado functions primarily as a Ribonucleotide Reductase (RR) inhibitor [1].

• The Causality of 3'-Modification: The introduction of a methyl group at the 3'-position creates steric hindrance that prevents the formation of standard 3'-5' phosphodiester bonds. However, rather than acting solely at the polymerase level, 3'-Me-Ado competes directly with ATP as an allosteric effector of the host enzyme Ribonucleotide Reductase (EC 1.17.4.1)[2].

• Bypassing the Kinase Bottleneck: Unlike standard nucleoside analogs (e.g., Remdesivir, Sofosbuvir) that require complex intracellular phosphorylation cascades to become active, 3'-Me-Ado does not require intracellular kinases for its primary allosteric activity[1]. This makes it highly valuable against drug-resistant viral strains or tumors with downregulated nucleoside kinases[1].

• Downstream Effect: By inhibiting RR, 3'-Me-Ado triggers a severe depletion of intracellular deoxyribonucleoside triphosphate (dNTP) pools, indirectly starving the viral replication machinery of essential building blocks[3].

Figure 1: Mechanistic divergence between 3'-Me-Ado (RR inhibition) and Sofosbuvir (RdRp inhibition).

Quantitative Efficacy & Cytotoxicity Comparison

When benchmarking 3'-Me-Ado against standard antivirals, it is critical to evaluate the Selectivity Index (SI = CC₅₀ / EC₅₀). Because 3'-Me-Ado targets a host enzyme (RR), its cytotoxicity profile differs significantly from highly specific DAAs. While 2'-C-methyladenosine shows potent anti-HCV activity (EC₅₀ = 0.3 µM), shifting the methyl group to the 3'-position alters the primary target from viral RdRp to host RR, resulting in a different efficacy spectrum.

Compound	Primary Target	Mechanism of Action	EC₅₀ (Viral Models)	CC₅₀ (Host Cells)	Resistance Barrier
3'-Me-Ado	Host RR	Allosteric dNTP depletion	11.0 - 38.0 µM[3]	~50.0 µM	High (Host target)
Sofosbuvir	HCV NS5B	Strict chain termination	~0.04 µM	>100 µM	Moderate
Remdesivir	CoV RdRp	Delayed chain termination	~0.70 µM	>20 µM	Moderate
Ribavirin	Host IMPDH	Lethal mutagenesis / GTP depletion	3.0 - 10.0 µM	~20 - 50 µM	High (Host target)

Data synthesis indicates that while 3'-Me-Ado lacks the sub-micromolar potency of DAAs like Sofosbuvir, its host-directed mechanism provides a broad-spectrum capability similar to Ribavirin, making it a valuable scaffold for combination therapies or pan-viral applications.

Self-Validating Experimental Methodologies

To objectively evaluate nucleoside analogs that exhibit dual host/viral targeting, researchers must utilize orthogonal assays. The following protocols are designed as self-validating systems: they measure the direct biochemical consequence of the drug (dNTP depletion) alongside the phenotypic antiviral effect, ensuring causality is firmly established.

Protocol A: Intracellular dNTP Pool Quantification (LC-MS/MS)

Rationale: Because 3'-Me-Ado's primary mechanism is RR inhibition, standard polymerase assays will yield false negatives. We must directly quantify the depletion of intracellular dATP, dCTP, dGTP, and dTTP to validate target engagement[1].

• Cell Seeding & Treatment: Seed Huh-7 cells at 2×105 cells/well in 6-well plates. Incubate for 24 hours. Treat with 3'-Me-Ado (10 µM, 25 µM, 50 µM), using Hydroxyurea (2 mM) as a positive control for RR inhibition, and DMSO as a vehicle control.

• Metabolite Extraction: After 24 hours, wash cells twice with ice-cold PBS. Quench metabolism immediately by adding 1 mL of ice-cold 60% methanol. Scrape cells, transfer to microcentrifuge tubes, and incubate at -20°C for 1 hour to ensure complete protein precipitation.

• Isotope Spiking (Internal Control): Add 10 µL of ¹³C/¹⁵N-labeled dNTP internal standard mix to each lysate. Causality: The heavy isotope spike corrects for matrix effects and ion suppression during mass spectrometry, ensuring absolute quantification accuracy.

• Centrifugation & Drying: Centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer the supernatant to a new tube and evaporate to dryness using a vacuum concentrator (SpeedVac).

• LC-MS/MS Analysis: Reconstitute the pellet in 50 µL of mobile phase A (10 mM dimethylhexylamine, 3 mM acetic acid in water). Inject 10 µL onto a porous graphitic carbon (PGC) column. Monitor the MRM (Multiple Reaction Monitoring) transitions for all four dNTPs.

• Validation Check: A successful assay will show a dose-dependent collapse of the dATP and dCTP pools in the 3'-Me-Ado treated samples, mirroring the Hydroxyurea positive control.

Protocol B: Multiplexed Subgenomic Replicon Assay

Rationale: To determine the true antiviral EC₅₀ while controlling for the inherent cytotoxicity of host-directed agents, viral replication and cell viability must be measured simultaneously in the exact same well.

• Assay Setup: Seed Huh-7 cells harboring a stable subgenomic viral replicon (e.g., HCV or Zika) expressing a Renilla luciferase reporter at 1×104 cells/well in a white-walled 96-well plate.

• Compound Matrix: Perform a 9-point, 3-fold serial dilution of 3'-Me-Ado (starting at 100 µM). Include Sofosbuvir (starting at 10 µM) as the DAA positive control.

• Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

• Multiplex Readout (The Self-Validating Step):

  • Step 4a (Viability): Add 10 µL of CellTiter-Fluor™ Reagent (measures conserved host protease activity). Incubate for 30 min and read fluorescence (Ex 380 / Em 505). This establishes the CC₅₀.

  • Step 4b (Efficacy): To the same well, add 50 µL of Renilla-Glo™ Luciferase Assay System. Incubate for 10 min and read luminescence. This establishes the EC₅₀.

• Data Synthesis: Calculate the Selectivity Index (SI). Causality: If luminescence drops but fluorescence remains stable, the compound is a true antiviral. If both drop simultaneously, the "antiviral" effect is merely an artifact of host cell death.

Figure 2: Multiplexed high-throughput assay workflow for decoupling antiviral efficacy from cytotoxicity.

Conclusion & Future Perspectives

While 2'-C-methylated nucleosides like Sofosbuvir have revolutionized the treatment of specific viral infections by directly terminating viral RNA synthesis, 3'-Deoxy-3'-methyladenosine represents a compelling alternative paradigm. By acting as an allosteric inhibitor of Ribonucleotide Reductase[1] and bypassing the need for intracellular kinase activation[2], 3'-Me-Ado circumvents the two most common mechanisms of nucleoside resistance: viral polymerase mutation and host kinase downregulation.

For drug development professionals, 3'-Me-Ado serves as a vital structural scaffold. Future optimization—such as the application of ProTide technology or covalent linkage with other synergistic inhibitors (e.g., valproic acid esters)[1]—holds significant promise for developing next-generation, broad-spectrum antiviral and antineoplastic therapeutics.

References

• Cappellacci, L., et al. (2014). "From the covalent linkage of drugs to novel inhibitors of ribonucleotide reductase: synthesis and biological evaluation of valproic esters of 3'-C-methyladenosine". PubMed.[Link]

• BRENDA Enzyme Database. "Information on EC 1.17.4.1 - ribonucleoside-diphosphate reductase". BRENDA.[Link]

• Eldrup, A. B., et al. (2004). "Structure−Activity Relationship of Purine Ribonucleosides for Inhibition of Hepatitis C Virus RNA-Dependent RNA Polymerase". American Chemical Society.[Link]

• Franchetti, P., et al. (2005). "Antitumor Activity of C-Methyl-β-d-ribofuranosyladenine Nucleoside Ribonucleotide Reductase Inhibitors". ResearchGate.[Link]

Sources

• 1. From the covalent linkage of drugs to novel inhibitors of ribonucleotide reductase: synthesis and biological evaluation of valproic esters of 3'-C-methyladenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Information on EC 1.17.4.1 - ribonucleoside-diphosphate reductase and Organism(s) Homo sapiens and UniProt Accession P23921 - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to Robust Control Experiments for 3'-Deoxy-3'-methyladenosine (Cordycepin) Studies

For researchers and drug development professionals investigating the multifaceted biological activities of 3'-Deoxy-3'-methyladenosine, also known as Cordycepin, the design of rigorous and well-controlled experiments is paramount to generating reproducible and interpretable data. This guide provides an in-depth comparison of essential control experiments, offering field-proven insights and detailed protocols to ensure the scientific integrity of your findings.

The Dual-Faceted Mechanism of Cordycepin: A Double-Edged Sword in Experimental Design

Cordycepin, a naturally occurring adenosine analog, exerts its biological effects primarily through two well-documented mechanisms.[1][2] Its structural similarity to adenosine allows it to be incorporated into nascent RNA chains during transcription. However, the absence of a 3'-hydroxyl group on its ribose sugar moiety prevents the formation of a phosphodiester bond with the next incoming nucleotide, leading to premature termination of transcription and inhibition of polyadenylation.[3][4][5][6]

Concurrently, Cordycepin and its phosphorylated metabolites can influence cellular signaling pathways, most notably by activating AMP-activated protein kinase (AMPK).[7][8][9] This activation is not a downstream consequence of transcription inhibition but rather a direct effect, positioning Cordycepin as a modulator of cellular energy homeostasis.[10]

This dual activity necessitates a multi-pronged approach to control experiments, designed to dissect the on-target effects on transcription from potential off-target signaling effects and vice-versa.

Essential Control Strategies: A Comparative Analysis

To ensure the specificity of the observed effects of Cordycepin, a combination of negative, positive, and mechanistic controls should be employed.

Control Type	Rationale & Key Considerations	Recommended Controls & Alternatives
Vehicle Control	To account for any effects of the solvent used to dissolve Cordycepin.	The solvent used for Cordycepin (e.g., DMSO, PBS) at the same final concentration.
Negative Controls	To demonstrate that the observed effects are not due to a general nucleoside analog structure or metabolic byproducts.	Adenosine: As the endogenous analog, it controls for effects mediated by adenosine receptors.[11][12] 3'-Deoxyinosine: The primary, rapidly formed metabolite of Cordycepin via adenosine deaminase.[13][14] Note: Recent studies suggest potential intracellular conversion back to Cordycepin, requiring careful interpretation.[1][2][15][16]
Positive Controls	To validate the experimental system and confirm its ability to detect the expected biological response.	For Transcription Inhibition: α-Amanitin (for RNA Polymerase II inhibition)[17], Flavopiridol (CDK9 inhibitor). For Polyadenylation Inhibition: siRNA/shRNA knockdown of Poly(A) Polymerase (PAPOLA).[3][4] For AMPK Activation: AICAR, Phenformin.[7][9]
Mechanistic/Rescue Controls	To specifically attribute the observed phenotype to the intended mechanism of action.	Adenosine Competition: Co-treatment with excess adenosine to potentially compete for binding to adenosine receptors or transporters. AMPK Inhibition: Co-treatment with a specific AMPK inhibitor (e.g., Compound C) to determine if the effects are AMPK-dependent.[9][18] Pathway-Specific Inhibitors: Use of inhibitors for other signaling pathways potentially modulated by Cordycepin (e.g., gefitinib for EGFR).[19]

Visualizing Experimental Logic: Workflow for Validating Cordycepin's Effects

Caption: A logical workflow for designing robust Cordycepin experiments.

Detailed Experimental Protocols

Protocol 1: Validating On-Target Transcription Inhibition via Nascent RNA Analysis

This protocol assesses the direct impact of Cordycepin on transcription by measuring the incorporation of a labeled nucleotide into newly synthesized RNA.

Materials:

• Cells of interest

• Cordycepin

• 5-ethynyl Uridine (EU) (e.g., from Click-iT® Nascent RNA Capture Kit)

• Appropriate cell culture medium and reagents

• RNA extraction kit

• qRT-PCR reagents and primers for genes of interest

Procedure:

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of the experiment.

• Pre-treatment: Treat cells with Cordycepin (experimental), vehicle, adenosine (negative control), or α-amanitin (positive control) at predetermined concentrations for a specified duration (e.g., 1-4 hours).

• Nascent RNA Labeling: Add 5-ethynyl Uridine (EU) to the culture medium at a final concentration of 0.5-1 mM and incubate for a short period (e.g., 30-60 minutes) to label newly transcribed RNA.

• Cell Lysis and RNA Extraction: Harvest the cells and extract total RNA according to the manufacturer's protocol of your chosen RNA extraction kit.

• Nascent RNA Capture (Click Chemistry): Use a commercially available kit (e.g., Click-iT® Nascent RNA Capture Kit) to biotinylate the EU-labeled RNA via a copper-catalyzed click reaction.

• Purification of Nascent RNA: Capture the biotinylated nascent RNA using streptavidin-coated magnetic beads.

• qRT-PCR Analysis: Perform qRT-PCR on the captured nascent RNA to quantify the expression levels of specific genes of interest. A decrease in the signal in Cordycepin-treated cells compared to the vehicle control indicates transcription inhibition.

Protocol 2: Assessing Off-Target AMPK Activation

This protocol determines if the observed cellular effects of Cordycepin are mediated through the activation of AMPK.

Materials:

• Cells of interest

• Cordycepin

• Compound C (AMPK inhibitor)

• AICAR (AMPK activator, positive control)

• Cell lysis buffer

• Antibodies: anti-phospho-AMPKα (Thr172), anti-total-AMPKα, anti-phospho-ACC (Ser79), anti-total-ACC

• Western blot reagents and equipment

Procedure:

• Cell Treatment: Treat cells with Cordycepin alone, Compound C alone, Cordycepin in combination with Compound C (pre-treat with Compound C for 1 hour before adding Cordycepin), AICAR (positive control), or vehicle.

• Cell Lysis: After the desired treatment duration, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Western Blotting: a. Separate equal amounts of protein from each sample by SDS-PAGE. b. Transfer the proteins to a PVDF or nitrocellulose membrane. c. Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST). d. Incubate the membrane with primary antibodies against phospho-AMPKα, total-AMPKα, phospho-ACC, and total-ACC overnight at 4°C. e. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies. f. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities. An increase in the ratio of phosphorylated to total AMPK and ACC in Cordycepin-treated cells that is reversed by Compound C indicates AMPK-dependent signaling.

Dissecting Signaling Pathways: A Visual Representation

Caption: Interplay of Cordycepin's effects on transcription and signaling pathways with relevant controls.

By implementing these comprehensive control strategies, researchers can confidently delineate the specific molecular mechanisms underlying the observed biological effects of 3'-Deoxy-3'-methyladenosine, paving the way for more targeted and impactful research and drug development.

References

• Lee, J. B., Radhi, M., Cipolla, E., Gandhi, R. D., Sarmad, S., Zgair, A., ... & Gershkovich, P. (2019). A novel nucleoside rescue metabolic pathway may be responsible for therapeutic effect of orally administered cordycepin. Scientific Reports, 9(1), 1-12.

• de Moor, C. H., & Wong, Y. Y. (2012). Inhibition of polyadenylation reduces inflammatory gene induction. RNA, 18(11), 2096-2106. [Link]

• Anh, T. T., Thuy, T. T., Huong, T. T., & Van, T. T. (2022). Simple Isolation of Cordycepin from Cordyceps militaris by Dual-Normal Phase Column Chromatography and Its Potential for Making Kombucha Functional Products. Molecules, 27(19), 6619. [Link]

• Al-Shuhaib, M. B. S., & Al-Kaabi, M. J. H. (2022). Potent Inhibitory Activities of the Adenosine Analogue Cordycepin on SARS-CoV-2 Replication. ACS Omega, 7(3), 2899-2913. [Link]

• Hawley, S. A., Fullerton, M. D., Ross, F. A., Schertzer, J. D., Chevtzoff, C., Walker, K. J., ... & Hardie, D. G. (2020). Mechanism of Activation of AMPK by Cordycepin. Cell Chemical Biology, 27(1), 83-95.e6. [Link]

• Wong, Y. Y., Moon, A., Duffin, R., Barthet-Barateig, A., Meijer, H. A., Clemens, M. J., & de Moor, C. H. (2010). Cordycepin inhibits the nuclear polyadenylation of newly transcribed mRNAs. RNA, 16(8), 1635-1647. [Link]

• Kim, K. M., Heo, H. S., Kim, Y. S., & Chun, S. S. (2018). Adenosine and Cordycepin Accelerate Tissue Remodeling Process through Adenosine Receptor Mediated Wnt/β-Catenin Pathway Stimulation by Regulating GSK3b Activity. International Journal of Molecular Sciences, 19(6), 1693. [Link]

• He, M., Wang, Y., Zhang, L., & Liu, X. (2015). Cordycepin activates AMP-activated protein kinase (AMPK) via interaction with the γ1 subunit. Journal of Functional Foods, 19, 44-53. [Link]

• Lee, J. B., Radhi, M., Cipolla, E., Gandhi, R. D., Sarmad, S., Zgair, A., ... & Gershkovich, P. (2019). A novel nucleoside rescue metabolic pathway may be responsible for therapeutic effect of orally administered cordycepin. Scientific reports, 9(1), 1-12. [Link]

• Szelemej, P., Gorniak, R., & Poznanski, J. (2025). 8-OXO-Cordycepin Is Not a Suitable Substrate for Adenosine Deaminase—Preliminary Experimental and Theoretical Studies. International Journal of Molecular Sciences, 26(19), 15097. [Link]

• Szelemej, P., Gorniak, R., & Poznanski, J. (2025). 8-OXO-Cordycepin Is Not a Suitable Substrate for Adenosine Deaminase—Preliminary Experimental and Theoretical Studies. International Journal of Molecular Sciences, 26(16), 8821. [Link]

• Lu, M. Y., Chen, T. Y., Weng, W. C., & Lee, H. (2017). Cordycepin and a preparation from Cordyceps militaris inhibit malignant transformation and proliferation by decreasing EGFR and IL-17RA signaling in a murine oral cancer model. Oncotarget, 8(57), 97349. [Link]

• Guo, P., Kai, Q., Gao, J., Lian, Z. Q., Wu, C. M., Wu, C. A., & Zhu, H. B. (2010). Cordycepin Prevents Hyperlipidemia in Hamsters Fed a High-Fat Diet via Activation of AMP-Activated Protein Kinase. Journal of Pharmacological Sciences, 113(4), 395-403. [Link]

• He, M., Wang, Y., Zhang, L., & Liu, X. (2015). Cordycepin activates AMP-activated protein kinase (AMPK) via interaction with the γ1 subunit. Journal of Functional Foods, 19, 44-53. [Link]

• Wu, C. H., Wu, C. C., & Hsueh, C. W. (2019). Cordycepin Suppresses Endothelial Cell Proliferation, Migration, Angiogenesis, and Tumor Growth by Regulating Focal Adhesion Kinase and p53. Cancers, 11(2), 195. [Link]

• Artsimovitch, I., & Svetlov, V. (2016). In Vitro Transcription Assays and Their Application in Drug Discovery. Journal of visualized experiments: JoVE, (115), 54483. [Link]

• de Moor, C. H., & Wong, Y. Y. (2012). Inhibition of polyadenylation reduces inflammatory gene induction. RNA (New York, N.Y.), 18(11), 2096–2106. [Link]

• Hawley, S. A., Fullerton, M. D., Ross, F. A., Schertzer, J. D., Chevtzoff, C., Walker, K. J., ... & Hardie, D. G. (2020). Mechanism of Activation of AMPK by Cordycepin. Cell chemical biology, 27(1), 83-95.e6. [Link]

• Lu, Y., & He, H. (2013). Inhibitors of Bacterial Transcription Initiation Complex Formation. ACS Chemical Biology, 8(7), 1469-1475. [Link]

• Van Heirstraeten, L., Daukandt, M., & Tilleman, S. (2014). A novel, non-radioactive eukaryotic in vitro transcription assay for sensitive quantification of RNA polymerase II activity. BMC biotechnology, 14, 33. [Link]

• Li, S., & Li, X. (2021). Interactions Between Adenosine Receptors and Cordycepin (3'-Deoxyadenosine) from Cordyceps Militaris: Possible Pharmacologic. Journal of Biotechnology and Biomedicine, 4(2), 26-62. [Link]

• Al-Shuhaib, M. B. S., & Al-Kaabi, M. J. H. (2022). Potent Inhibitory Activities of the Adenosine Analogue Cordycepin on SARS-CoV-2 Replication. ACS omega, 7(3), 2899-2913. [Link]

• Al-Shuhaib, M. B. S. (2022). Scheme of the expected human biological metabolic cycle of cordycepin after oral administration. ResearchGate. [Link]

• Chen, Y. C., Chen, W. C., & Tsai, Y. H. (2017). Inhibition of deamination of cordycepin. Cordycepin (100 μmol/L) was incubated at 37°C with erythrocytes in the presence of inhibitors (100 μmol/L). ResearchGate. [Link]

• Kim, H., Kim, J. H., & Kim, Y. J. (2024). Verification of In Vitro Anticancer Activity and Bioactive Compounds in Cordyceps Militaris-Infused Sweet Potato Shochu Spirits. Molecules, 29(9), 2119. [Link]

• de Moor, C. H., & Radhi, M. (2021). A Systematic Review of the Biological Effects of Cordycepin. International journal of molecular sciences, 22(19), 10563. [Link]

• University of Nottingham. (n.d.). Identifying the target of the natural product cordycepin. FindAPhD.com. Retrieved from [Link]

• Nojima, T., & Proudfoot, N. J. (2022). Preparation of Mammalian Nascent RNA for Long Read Sequencing. Current protocols, 2(1), e341. [Link]

• Rose, K. M., Lin, Y. C., & Jacob, S. T. (1976). Specific inhibition of chromatin-associated poly(A) synthesis in vitro by cordycepin 5'-triphosphate. Nature, 262(5566), 335-337. [Link]

• Ziegenhain, C., Hendriks, G. J., Hagemann-Jensen, M., & Sandberg, R. (2022). NASC-seq2 Protocol. protocols.io. [Link]

• de Moor, C. H., & Radhi, M. (2021). A Systematic Review of the Biological Effects of Cordycepin. International Journal of Molecular Sciences, 22(19), 10563. [Link]

• Ko, B. S., Lu, Y. J., Yao, W. L., Liu, T. A., Tzean, S. S., Shen, T. L., & Li, C. C. (2013). Cordycepin Regulates GSK-3β/β-Catenin Signaling in Human Leukemia Cells. PloS one, 8(9), e76320. [Link]

• Wongsa, P., Tasanatai, K., & Khammuang, S. (2021). A novel complementary pathway of cordycepin biosynthesis in Cordyceps militaris. Scientific reports, 11(1), 1-12. [Link]

• Zhang, J., Wang, M., & Wang, C. (2023). Advancing Cordyceps militaris Industry: Gene Manipulation and Sustainable Biotechnological Strategies. Journal of Fungi, 9(6), 629. [Link]

• Tóth, G., Csonka, R., Spengler, G., & Molnár, J. (2021). Activity of Cordycepin From Cordyceps sinensis Against Drug-Resistant Tumor Cells as Determined by Gene Expression and Drug Sensitivity Profiling. Cancer informatics, 20, 1176935120986121. [Link]

• Schoenmaker, L., van den Brand, D., & van Riel, N. (2024). Understanding the impact of in vitro transcription byproducts and contaminants. Frontiers in Molecular Biosciences, 11, 1368413. [Link]

Sources

• 1. researchwithrutgers.com [researchwithrutgers.com]
• 2. Potent Inhibitory Activities of the Adenosine Analogue Cordycepin on SARS-CoV-2 Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of polyadenylation reduces inflammatory gene induction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of polyadenylation reduces inflammatory gene induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Specific inhibition of chromatin-associated poly(A) synthesis in vitro by cordycepin 5'-triphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of Activation of AMPK by Cordycepin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. Cordycepin activates AMP-activated protein kinase (AMPK) via interaction with the γ1 subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Adenosine and Cordycepin Accelerate Tissue Remodeling Process through Adenosine Receptor Mediated Wnt/β-Catenin Pathway Stimulation by Regulating GSK3b Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. A novel, non-radioactive eukaryotic in vitro transcription assay for sensitive quantification of RNA polymerase II activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cordycepin Prevents Hyperlipidemia in Hamsters Fed a High-Fat Diet via Activation of AMP-Activated Protein Kinase [jstage.jst.go.jp]
• 19. Cordycepin and a preparation from Cordyceps militaris inhibit malignant transformation and proliferation by decreasing EGFR and IL-17RA signaling in a murine oral cancer model - PMC [pmc.ncbi.nlm.nih.gov]